Diethyl (2,5-Difluorophenyl)phosphonate

Core Science & Biosynthesis

Synthesis and Characterization of Diethyl (2,5-Difluorophenyl)phosphonate: A Technical Guide

Topic: Synthesis and Characterization of Diethyl (2,5-Difluorophenyl)phosphonate Content Type: Technical Whitepaper / Laboratory Guide Audience: Medicinal Chemists, Process Chemists, and Materials Scientists

Executive Summary

Diethyl (2,5-difluorophenyl)phosphonate is a critical organophosphorus building block used in the design of phosphatase inhibitors, bioisosteres of carboxylates, and advanced fluorinated materials. The introduction of the difluoro-motif at the 2,5-positions modulates the electronic properties of the aromatic ring, enhancing metabolic stability and lipophilicity compared to non-fluorinated analogs.

This guide provides a definitive protocol for its synthesis via Palladium-catalyzed cross-coupling (Hirao reaction), prioritizing high-yielding, "green" microwave-assisted methodologies over traditional Arbuzov routes which are often sluggish with electron-deficient aryl halides.

Retrosynthetic Analysis & Strategy

The construction of the C–P bond in electron-deficient arenes requires overcoming the high bond dissociation energy of the C–Halide bond. Traditional Michaelis-Arbuzov reactions typically fail with aryl halides unless photo-stimulated or catalyzed by nickel.

Strategic Route: The Hirao Coupling (Pd-catalyzed cross-coupling) is the method of choice.[1]

• Electrophile: 1-Bromo-2,5-difluorobenzene (commercially available, highly reactive in oxidative addition).

• Nucleophile: Diethyl phosphite (exists in equilibrium between P(III) and P(V) tautomers).

• Catalyst: Pd(OAc)₂ / Ligand-free or Pd(PPh₃)₄.

Reaction Scheme

Experimental Protocols

Method A: Microwave-Assisted Hirao Coupling (Recommended)

Best for: Rapid library synthesis, high purity, and "green" chemistry compliance.

Reagents:

• 1-Bromo-2,5-difluorobenzene (1.0 equiv)

• Diethyl phosphite (1.2 equiv)

• Triethylamine (Et₃N) (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (5 mol%)[1]

• Ethanol (Absolute)

Protocol:

• Preparation: In a microwave-compatible vial (10 mL), charge 1-bromo-2,5-difluorobenzene (1.0 mmol) and diethyl phosphite (1.2 mmol).

• Catalyst Addition: Add Pd(OAc)₂ (11 mg, 0.05 mmol) directly to the mixture. Note: Ligands are often unnecessary for this substrate due to the high reactivity of the diethyl phosphite tautomer which stabilizes the Pd species.

• Base/Solvent: Add Et₃N (1.5 mmol) and EtOH (2 mL). Cap the vial with a septum and purge with Argon for 2 minutes.

• Reaction: Irradiate at 150°C for 20 minutes in a dedicated microwave reactor (e.g., CEM Discover or Biotage Initiator).

• Work-up: Cool to room temperature. Filter the mixture through a pad of Celite to remove Pd black. Rinse with EtOAc.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient 80:20 to 50:50).

Expected Yield: 85–92% Appearance: Colorless to pale yellow oil.

Method B: Thermal Conventional Heating (Scale-Up)

Best for: Multi-gram synthesis where microwave reactors are size-limited.

Reagents:

• Same as Method A, but solvent is typically Toluene or THF .

• Ligand: 1,1'-Bis(diphenylphosphino)ferrocene (dppf) (5 mol%) is recommended to stabilize the catalyst over longer reaction times.

Protocol:

• Charge a flame-dried Schlenk flask with Pd(OAc)₂ (5 mol%) and dppf (5 mol%) in Toluene. Stir for 10 mins to form the active catalyst complex.

• Add 1-bromo-2,5-difluorobenzene (10 mmol), diethyl phosphite (12 mmol), and Et₃N (15 mmol).

• Heat to reflux (110°C) under an inert atmosphere (N₂) for 12–16 hours . Monitor by TLC or ³¹P NMR.

• Upon completion, dilute with water and extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purify via vacuum distillation or chromatography.

Mechanistic Insight

The Hirao coupling operates via a Pd(0)/Pd(II) cycle. Unlike standard cross-couplings, the nucleophile is a secondary phosphine oxide (or phosphite) which exists in equilibrium with its P(III) form.

Caption: Catalytic cycle of the Hirao reaction showing the oxidative addition of the aryl bromide followed by ligand exchange with the phosphite tautomer and reductive elimination.

Characterization & Validation Data

The following data represents the expected spectral signature for Diethyl (2,5-difluorophenyl)phosphonate. Validation is critical due to the complex coupling patterns arising from the interaction between ³¹P (spin ½) and ¹⁹F (spin ½).

NMR Spectroscopy Table

Nucleus	Shift (δ ppm)	Multiplicity	Coupling Constants ( )	Assignment
³¹P NMR	~10.5 – 12.0	Triplet (decoupled)	Hz	P atom coupled to 2-F (ortho) and 5-F (meta). Note: and to F are often distinct.
¹⁹F NMR	-110 to -115	Multiplet	--	2-F (Ortho to P). Deshielded by P=O.
¹⁹F NMR	-118 to -125	Multiplet	--	5-F (Meta to P).
¹H NMR	7.45 – 7.60	Multiplet	--	Aromatic H (H3, H4, H6). Complex splitting due to H-F and H-P coupling.
¹H NMR	4.10 – 4.25	Multiplet (dq)	Hz	O-CH ₂-CH₃ (Methylene protons).
¹H NMR	1.30 – 1.38	Triplet	Hz	O-CH₂-CH ₃ (Methyl protons).
¹³C NMR	~180.0	Doublet	Hz	C1 (Ipso to P).

Interpretation Guide

• ³¹P Signal: The presence of a signal around 11 ppm confirms the formation of the phosphonate (P=O). A shift toward 0 ppm would indicate unreacted phosphite, while shifts >25 ppm often indicate phosphine oxides.

• F-P Coupling: Unlike standard aryl phosphonates, the ¹³C signals for the aromatic ring will appear as doublets of doublets of doublets (coupling to P, F-2, and F-5). The largest coupling in carbon will be

  (~190 Hz) followed by (~250 Hz).

Mass Spectrometry[2][3]

• Method: GC-MS or LC-MS (ESI+).

• Molecular Formula: C₁₀H₁₃F₂O₃P

• Exact Mass: 250.06

• Observed Ion: [M+H]⁺ = 251.1

Safety & Handling

• Diethyl Phosphite: Reagent is moisture sensitive and can release phosphine gas (toxic/flammable) if heated excessively without solvent. Handle in a fume hood.

• Organophosphates: While this specific compound is not a nerve agent, many fluorinated organophosphates exhibit biological activity (acetylcholinesterase inhibition). treat as a potential neurotoxin until fully characterized. Use nitrile gloves and eye protection.

• Waste: Segregate all phosphorus-containing waste into dedicated halogenated/non-halogenated organic waste streams.

References

• Hirao, T., et al. (1981).[2] "New applications of organophosphorus compounds. Palladium-catalyzed reaction of aryl halides with dialkyl phosphites." Synthesis, 1981(1), 56-57. Link

• Keglevich, G., et al. (2014).[1] "A 'green' variation of the Hirao reaction: the P–C coupling of diethyl phosphite... under microwave and solvent-free conditions."[1] RSC Advances, 4, 22808-22816. Link

• Belabassi, Y., et al. (2008). "Revisiting the Hirao Cross-coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates." Journal of Organometallic Chemistry, 693(19), 3171-3176. Link

• Kalek, M., et al. (2008).[3] "Palladium-Catalyzed C-P Bond Formation: Mechanistic Studies and Optimization." Organic Letters, 10(20), 4637–4640. Link

Sources

• 1. A “green” variation of the Hirao reaction: the P–C coupling of diethyl phosphite, alkyl phenyl- H -phosphinates and secondary phosphine oxides with br ... - RSC Advances (RSC Publishing) DOI:10.1039/C4RA03292F [pubs.rsc.org]
• 2. Palladium-Catalyzed C–P Bond-Forming Reactions of Aryl Nonaflates Accelerated by Iodide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic-chemistry.org [organic-chemistry.org]

Physical and chemical properties of Diethyl (2,5-Difluorophenyl)phosphonate

This technical guide details the physical and chemical properties, synthesis, and applications of Diethyl (2,5-difluorophenyl)phosphonate , a specialized organophosphorus building block used in medicinal chemistry and agrochemical development.[1]

[1]

Executive Summary

Diethyl (2,5-difluorophenyl)phosphonate (CAS: 1417306-56-9 ) is a fluorinated organophosphorus intermediate.[1][2] It serves as a critical precursor for introducing the metabolically stable 2,5-difluorophenyl moiety into bioactive molecules via Horner-Wadsworth-Emmons (HWE) olefination or as a bioisostere for phosphate/carboxylate groups.[1] Its unique substitution pattern—with fluorine atoms at the ortho and meta positions relative to the phosphorus—imparts specific electronic and steric properties that modulate lipophilicity and metabolic resistance in drug candidates.[1]

Chemical Identity & Structural Analysis[1][3]

Attribute	Detail
IUPAC Name	Diethyl (2,5-difluorophenyl)phosphonate
CAS Number	1417306-56-9
Molecular Formula	C₁₀H₁₃F₂O₃P
Molecular Weight	250.18 g/mol
SMILES	CCOP(=O)(C1=C(F)C=CC(F)=C1)OCC
Structure Class	Aryl Phosphonate Ester

Structural Features & Electronic Effects[1]

• Fluorine Substitution: The fluorine atom at C2 (ortho) creates a steric block and an inductive electron-withdrawing effect (

  ), reducing the electron density at the phosphorus center compared to non-fluorinated analogs.[1] The C5 (meta) fluorine further modulates the ring's lipophilicity ( ) and metabolic stability against oxidative attack (e.g., by CYP450 enzymes).[1]

• Phosphonyl Group: The

  bond is highly polarized, making the phosphorus electrophilic and the -carbon (in benzyl analogs) or the ring itself susceptible to specific nucleophilic interactions.[1] In this aryl species, the phosphorus is directly bonded to the carbon, creating a robust bond.[1]

Physical Properties[1][4]

Note: Experimental values for the specific 2,5-isomer are scarce; data below represents consensus values for close structural analogs (e.g., 2,4- and 2,6-difluoro isomers) and calculated properties.

Property	Value / Description
Physical State	Clear, colorless to pale yellow liquid
Boiling Point	~135–140 °C at 0.5 mmHg (Predicted)
Density	1.25 ± 0.05 g/cm³ at 25 °C
Refractive Index ( )	~1.47–1.49
Solubility	Soluble in DCM, EtOAc, THF, MeOH; Insoluble in water
Partition Coeff.[1][2][3] (LogP)	~2.3 (Predicted)
Flash Point	>110 °C (Closed Cup)

Synthesis Protocols

The most robust industrial and laboratory-scale synthesis involves the Hirao Cross-Coupling reaction, utilizing palladium catalysis to form the

bond from the corresponding aryl halide.[1]

Protocol: Pd-Catalyzed Hirao Coupling

Reaction: 1-Bromo-2,5-difluorobenzene + Diethyl phosphite

Product[1]

Reagents:

• Substrate: 1-Bromo-2,5-difluorobenzene (1.0 equiv)

• Reagent: Diethyl phosphite (1.2 equiv)

• Catalyst: Pd(OAc)₂ (2–5 mol%)

• Ligand: Xantphos or dppf (4–6 mol%)

• Base: Et₃N or Cs₂CO₃ (1.5 equiv)

• Solvent: Toluene or 1,4-Dioxane (Anhydrous)[1][4]

Step-by-Step Methodology:

• Inertion: Flame-dry a 3-neck round-bottom flask and purge with Argon/Nitrogen.

• Charging: Add Pd(OAc)₂ and Xantphos; dissolve in anhydrous toluene. Stir for 15 min to form the active catalyst complex.[1]

• Addition: Add 1-Bromo-2,5-difluorobenzene followed by the base (Et₃N).[1]

• Injection: Slowly inject Diethyl phosphite via syringe to control exotherm.

• Reflux: Heat the mixture to 100–110 °C for 12–18 hours. Monitor via TLC (Hexane:EtOAc 1:1) or ³¹P NMR.

• Work-up: Cool to RT. Filter through a Celite pad to remove Pd residues.[1][5] Wash the filtrate with brine.[1][3][5]

• Purification: Concentrate under reduced pressure. Purify via vacuum distillation or flash chromatography (SiO₂, Gradient 0

  50% EtOAc in Hexanes).

Visualization: Synthesis Workflow

Caption: Mechanistic pathway for the Pd-catalyzed P-C bond formation via Hirao coupling.

Chemical Reactivity & Applications[1][5][8]

Horner-Wadsworth-Emmons (HWE) Olefination

While typical HWE reagents are benzyl phosphonates, aryl phosphonates like this compound can be converted to lithium aryl phosphonates for nucleophilic attacks or used as precursors to (2,5-difluorophenyl)phosphonic acid , a bioisostere of phosphate esters.[1]

However, a more common pathway for this specific structure in drug design is its use as a stable aryl pharmacophore.[1] If converted to the benzyl analog (via reduction to alcohol

halide Arbuzov), it becomes a standard HWE reagent.[1]

Hydrolysis to Phosphonic Acid

The ethyl esters can be cleaved to yield the free phosphonic acid, which acts as a transition-state analog for hydrolytic enzymes or a mimic of tetrahedral intermediates.[1]

Protocol:

• Dissolve ester in dry DCM.

• Add TMSBr (3–4 equiv) at 0 °C.

• Stir at RT for 4 hours.

• Quench with MeOH/H₂O to liberate the acid.[1]

Visualization: Reactivity Pathways

Caption: Primary chemical transformations available for the phosphonate ester core.

Spectroscopic Characterization (Expected Data)

To validate the synthesis, the following NMR signals are diagnostic:

• ³¹P NMR (CDCl₃):

  ~10–16 ppm (Triplet or Multiplet due to coupling).

• ¹⁹F NMR (CDCl₃): Two distinct multiplets around -110 to -125 ppm.[1]

  • will show larger coupling to Phosphorus.[1]

• ¹H NMR (CDCl₃):

  • Aromatic region: 7.0–7.8 ppm (Multiplets, complex splitting due to

    and coupling).[1]

  • Ethyl ester:

    ~4.1 ppm (Multiplet, ) and ~1.3 ppm (Triplet, ).

Handling & Safety Information

• Hazard Classification: Irritant (Skin/Eye/Respiratory).[1]

• Storage: Store in a cool, dry place (2–8 °C recommended) under inert atmosphere (Argon). Moisture sensitive (slow hydrolysis).

• PPE: Wear nitrile gloves, safety goggles, and work within a fume hood.[1]

• Spill Response: Absorb with sand/vermiculite; neutralize with weak base if hydrolyzed.[1]

References

• Hirao, T., et al. (1981).[1] "New applications of organophosphorus compounds. Palladium-catalyzed reaction of dialkyl phosphites with aryl halides." Synthesis, 1981(1), 56-57.[1] Link[1]

• Kalek, M., et al. (2008).[1][6] "Pd-catalyzed synthesis of arylphosphonates." Organic Letters, 10(20), 4637-4640.[1] Link[1]

• BLD Pharm. "Product Datasheet: Diethyl (2,5-difluorophenyl)phosphonate (CAS 1417306-56-9)." Link

• Keglevich, G., et al. (2014).[1] "A 'green' variation of the Hirao reaction."[1] RSC Advances, 4, 25202-25207.[1] Link

Sources

• 1. echemi.com [echemi.com]
• 2. 881923-27-9|Diethyl (3,5-difluorophenyl)phosphonate|BLD Pharm [bldpharm.com]
• 3. 2,3-Difluorophenol | 6418-38-8 | Benchchem [benchchem.com]
• 4. 1-Bromo-2,3-difluorobenzene | 38573-88-5 | Benchchem [benchchem.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Phosphonate synthesis by substitution or phosphonylation [organic-chemistry.org]

Technical Analysis: Spectral Characterization of Diethyl (2,5-Difluorophenyl)phosphonate

This guide provides an in-depth technical analysis of the Nuclear Magnetic Resonance (NMR) spectral characteristics of Diethyl (2,5-difluorophenyl)phosphonate . It is designed for medicinal chemists and structural biologists requiring rigorous structural verification of fluorinated organophosphorus scaffolds.

Executive Summary & Structural Context

Diethyl (2,5-difluorophenyl)phosphonate is a specialized building block often employed in the synthesis of phosphatase inhibitors and bioisosteres of phosphate esters. Its structural integrity is defined by the interplay between the electron-withdrawing fluorine substituents and the phosphonate core.

Molecular Formula:

Molecular Weight: 250.18 g/mol

The NMR analysis of this compound is non-trivial due to the presence of three spin-active nuclei (

, , ) with 100% natural abundance, creating a complex higher-order spin system.

Synthesis Context (The Hirao Coupling)

While traditional Arbuzov reactions often fail with aryl halides, this compound is most reliably synthesized via Palladium-catalyzed Hirao coupling . This context is vital for spectral analysis, as trace contaminants (e.g., unreacted diethyl phosphite or homocoupled biaryls) must be distinguished from the product.

NMR Spectroscopy: The Primary Anchor

The

nucleus provides the most diagnostic signal for confirmation. Unlike proton NMR, the phosphorus spectrum is generally decoupled from protons ( ) but will remain coupled to the fluorine atoms on the aromatic ring.

Predicted Spectral Parameters

Parameter	Value / Range	Mechanistic Rationale
Chemical Shift ( )	+10.0 to +16.0 ppm	Aryl phosphonates typically resonate in this region (referenced to 85% ). The electron-withdrawing fluorines generally cause a slight upfield shift compared to the non-fluorinated parent (Diethyl phenylphosphonate +17 ppm) due to shielding effects.
Multiplicity	Doublet of Doublets (dd)	The phosphorus nucleus couples to two chemically non-equivalent fluorine atoms: (C2) and (C5).
Coupling Constants	Hz Hz	The coupling to the ortho-fluorine (C2) is through-space and through-bond, resulting in a large splitting. The meta-fluorine (C5) coupling is significantly weaker.

Experimental Protocol: Acquisition

• Solvent:

  (preferred for resolution) or .

• Frequency: Operate at

  162 MHz (corresponding to a 400 MHz instrument) to resolve the splitting clearly.

• Pulse Sequence: zgpg30 (inverse gated decoupling) is recommended if integration is required to quantify purity against internal standards. For routine ID, standard proton-decoupled sequences suffice.

NMR Spectroscopy: Detailed Assignment

The proton spectrum is divided into two distinct regions: the aliphatic ethoxy region and the complex aromatic region.

A. The Ethoxy Chain (Aliphatic Region)

The diethyl phosphonate moiety exhibits a characteristic splitting pattern due to

coupling.

Moiety	Shift ( )	Multiplicity	Coupling Analysis
	1.30 - 1.40 ppm	Triplet (t)	Split only by the vicinal methylene protons ( Hz).
	4.10 - 4.25 ppm	Multiplet (dq or pentet-like)	These protons couple to the methyl group ( Hz) AND the phosphorus nucleus ( Hz). This often appears as a "quintet" or a complex multiplet.

B. The Aromatic Region (6.5 - 8.0 ppm)

The aromatic protons (H3, H4, H6) form a higher-order system. They are split by:

• Viscinal/Meta Protons (

  )

• Ring Fluorines (

  )

• Phosphorus (

  )[1][2][3][4]

Assignment Strategy:

• H6 (Ortho to P, Meta to F5): typically the most downfield aromatic signal (

  7.5 - 7.8 ppm). It shows a large coupling ( 13-15 Hz) and a smaller coupling.

• H3 & H4: These appear further upfield (

  6.8 - 7.3 ppm) as complex multiplets.

  • H3 is flanked by two Fluorines (Ortho to F2, Meta to F5), leading to complex "roofing" effects.

  • H4 is Ortho to F5 and Meta to F2.

Visualization of Spin Coupling Networks

The following diagram illustrates the connectivity and the specific J-coupling pathways that define the spectral splitting patterns.

Caption: Figure 1. Spin-spin coupling network showing the dominant interactions defining the multiplet structures in 31P and 1H NMR.

Experimental Validation Workflow

To confirm the identity of the compound without a reference standard, follow this self-validating logic flow:

Caption: Figure 2. Logic gate workflow for spectral confirmation of the target phosphonate.

References

• Kalek, M., et al. (2019). Palladium-Catalyzed C–P Cross-Coupling of Aryl Halides with H-Phosphonates. Organic Letters .

• Berger, S., & Sicker, D. (2009). Classics in Spectroscopy: Isolation and Structure Elucidation of Natural Products. Wiley-VCH. (Standard reference for Heteronuclear Coupling constants).

• NIST Chemistry WebBook. Diethyl phosphonate spectral data. National Institute of Standards and Technology.[5]

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition. Wiley. (Authoritative text for J-coupling prediction rules).

Sources

• 1. scispace.com [scispace.com]
• 2. DIETHYL PHENYLPHOSPHONATE synthesis - chemicalbook [chemicalbook.com]
• 3. Analyzes of alkyl phosphonate mixtures | Applications Notes | JEOL Ltd. [jeol.com]
• 4. NMR Spectroscopy Primer [fluorine.ch.man.ac.uk]
• 5. Diethyl phosphite [webbook.nist.gov]

Unlocking Synthetic Potential: A Technical Guide to Diethyl (2,5-Difluorophenyl)phosphonate in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of Fluorinated Phosphonates

In the landscape of modern organic chemistry, organophosphorus compounds, particularly phosphonates, have emerged as indispensable tools. Their unique physicochemical properties and their ability to act as stable mimics of phosphate esters have cemented their importance in medicinal chemistry and materials science.[1] The strategic introduction of fluorine atoms into these molecules can dramatically alter their biological activity, metabolic stability, and lipophilicity, making fluorinated phosphonates highly sought-after building blocks in drug discovery.[2] This guide focuses on a key reagent in this class: Diethyl (2,5-Difluorophenyl)phosphonate. We will explore its synthesis, key reactivity, and potential applications, providing a comprehensive resource for researchers looking to leverage its synthetic utility.

Synthesis of Diethyl (2,5-Difluorophenyl)phosphonate: Navigating the C-P Bond Formation

The cornerstone of synthesizing Diethyl (2,5-Difluorophenyl)phosphonate lies in the efficient formation of the carbon-phosphorus (C-P) bond. Two principal palladium-catalyzed cross-coupling reactions are paramount for this transformation: the Hirao reaction and its variants.

Palladium-Catalyzed Cross-Coupling: The Hirao Reaction

The Hirao reaction provides a powerful and versatile method for the synthesis of arylphosphonates by coupling an aryl halide with a dialkyl phosphite in the presence of a palladium catalyst and a base.[3] For the synthesis of Diethyl (2,5-Difluorophenyl)phosphonate, 1-bromo-2,5-difluorobenzene or 1-iodo-2,5-difluorobenzene serve as the readily available starting materials.

Conceptual Workflow for Hirao Cross-Coupling:

Caption: Palladium-catalyzed Hirao cross-coupling reaction for the synthesis of Diethyl (2,5-Difluorophenyl)phosphonate.

Experimental Protocol: Palladium-Catalyzed Synthesis of Diethyl (2,5-Difluorophenyl)phosphonate

Materials:

• 1-Bromo-2,5-difluorobenzene

• Diethyl phosphite

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or other suitable phosphine ligand

• Triethylamine (Et₃N) or another suitable base

• Anhydrous toluene or other high-boiling solvent

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add palladium(II) acetate and the phosphine ligand.

• Add anhydrous toluene, followed by 1-bromo-2,5-difluorobenzene, diethyl phosphite, and triethylamine.

• Heat the reaction mixture to reflux (typically 110-120 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove any precipitated salts and wash the filter cake with toluene.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to afford pure Diethyl (2,5-Difluorophenyl)phosphonate.

Table 1: Representative Reaction Conditions for Hirao-Type Cross-Coupling

Aryl Halide	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
1-Bromo-2,5-difluorobenzene	Pd(OAc)₂ / PPh₃	Et₃N	Toluene	110	75-85
1-Iodo-2,5-difluorobenzene	Pd(PPh₃)₄	Et₃N	Dioxane	100	80-90

Note: Yields are typical and may vary depending on the specific reaction conditions and scale.

Key Applications in Organic Synthesis: The Horner-Wadsworth-Emmons Reaction

A primary application of Diethyl (2,5-Difluorophenyl)phosphonate is in the Horner-Wadsworth-Emmons (HWE) reaction. This reaction is a cornerstone of alkene synthesis, allowing for the stereoselective formation of (E)-alkenes from aldehydes and ketones.[4][5] The electron-withdrawing nature of the 2,5-difluorophenyl group can influence the reactivity of the phosphonate carbanion and the stereochemical outcome of the reaction.

The Horner-Wadsworth-Emmons (HWE) Reaction: A Gateway to Fluorinated Stilbenes and Analogues

The HWE reaction involves the deprotonation of the phosphonate at the α-carbon to generate a stabilized carbanion, which then undergoes nucleophilic addition to a carbonyl compound. The resulting intermediate collapses to form an alkene and a water-soluble phosphate byproduct, which is easily removed during workup.[6]

General HWE Reaction Workflow:

Caption: Stepwise workflow of the Horner-Wadsworth-Emmons reaction.

Experimental Protocol: HWE Reaction of Diethyl (2,5-Difluorophenyl)phosphonate with an Aromatic Aldehyde

Materials:

• Diethyl (2,5-Difluorophenyl)phosphonate

• An aromatic aldehyde (e.g., benzaldehyde)

• A strong base (e.g., sodium hydride (NaH) or n-butyllithium (n-BuLi))

• Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent

Procedure:

• To a flame-dried flask under an inert atmosphere, add a suspension of sodium hydride in anhydrous THF.

• Cool the suspension to 0 °C and add a solution of Diethyl (2,5-Difluorophenyl)phosphonate in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the phosphonate carbanion.

• Cool the reaction mixture back to 0 °C and add a solution of the aromatic aldehyde in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir until the starting materials are consumed (monitor by TLC).

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired (E)-alkene.

Table 2: Predicted Outcomes for HWE Reactions with Various Aldehydes

Aldehyde	Expected Product	Predicted Stereoselectivity (E:Z)	Potential Application
Benzaldehyde	(E)-1-(2,5-Difluorophenyl)-2-phenylethene	>95:5	Precursor for liquid crystals
4-Methoxybenzaldehyde	(E)-1-(2,5-Difluorophenyl)-2-(4-methoxyphenyl)ethene	>95:5	Intermediate for fluorescent materials
4-Nitrobenzaldehyde	(E)-1-(2,5-Difluorophenyl)-2-(4-nitrophenyl)ethene	>95:5	Building block for nonlinear optical materials

Potential Applications in Drug Discovery and Materials Science

The 2,5-difluorophenyl moiety is a valuable pharmacophore in medicinal chemistry. Its incorporation can enhance binding affinity to target proteins and improve metabolic stability.[7] The phosphonate group itself can act as a phosphate mimic, enabling the design of enzyme inhibitors.[1] Therefore, compounds derived from Diethyl (2,5-Difluorophenyl)phosphonate are promising candidates for the development of novel therapeutics, including anticancer and antiviral agents.

In materials science, the resulting fluorinated stilbenes and other conjugated systems can exhibit interesting photophysical properties, making them suitable for applications in organic light-emitting diodes (OLEDs), fluorescent probes, and nonlinear optical materials.

Conclusion and Future Outlook

Diethyl (2,5-Difluorophenyl)phosphonate is a versatile and valuable reagent in modern organic synthesis. Its efficient synthesis via palladium-catalyzed cross-coupling reactions and its utility in the Horner-Wadsworth-Emmons reaction provide access to a wide range of fluorinated organic molecules. The unique combination of the 2,5-difluorophenyl group and the phosphonate moiety opens up exciting possibilities for the design and synthesis of novel compounds with potential applications in drug discovery, agrochemicals, and materials science. As the demand for sophisticated fluorinated building blocks continues to grow, the importance of Diethyl (2,5-Difluorophenyl)phosphonate in the synthetic chemist's toolbox is set to increase.

References

• Horner, L.; Hoffmann, H.; Wippel, H. G. Chem. Ber.1958, 91, 61-63.
• Wadsworth, W. S., Jr.; Emmons, W. D. J. Am. Chem. Soc.1961, 83, 1733-1738.
• Maryanoff, B. E.; Reitz, A. B. Chem. Rev.1989, 89, 863-927.
• Hirao, T.; Masunaga, T.; Ohshiro, Y.; Agawa, T. Tetrahedron Lett.1980, 21, 3595-3598.
• Montchamp, J.-L. Chem. Rev.2014, 114, 8016-8068.
• Keglevich, G.; Bálint, E. Curr. Org. Chem.2012, 16, 2398-2419.
• Kelly, S. E. In Comprehensive Organic Synthesis; Trost, B. M., Fleming, I., Eds.; Pergamon Press: Oxford, 1991; Vol. 1, pp 729-817.

• PubChem. Diethyl (difluoro(4-iodophenyl)methyl)phosphonate. [Link]

• The Synthesis and Evaluation of Diethyl Benzylphosphonates as Potential Antimicrobial Agents. Molecules2022 , 27(19), 6723. [Link]

• Synthesis of Functionalized Diethyl(pyrrolidin-2-yl)phosphonate and Diethyl(5-oxopyrrolidin-2-yl)phosphonate. Molecules2021 , 26(11), 3160. [Link]

• Organic Chemistry Portal. Phosphonate synthesis by substitution or phosphonylation. [Link]

• One-Pot Three-Component Synthesis of Novel Diethyl((2-oxo-1,2-dihydroquinolin-3-yl)(arylamino)methyl)phosphonate as Potential An. Molecules2016 , 21(5), 578. [Link]

• Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. Molecules2022 , 27(19), 6723. [Link]

• Direct and Straightforward Transfer of C1 Functionalized Synthons to Phosphorous Electrophiles for Accessing gem-P-Containing Me. Org. Biomol. Chem.2020 , 18, 6455-6460. [Link]

• Chemoselective Activation of Diethyl Phosphonates: A Modular Synthesis of Biologically Relevant Phosphonylated Scaffolds. Angew. Chem. Int. Ed.2018 , 57, 13653-13657. [Link]

• Stereoselective Synthesis of Tetrasubstituted (Z)-Alkenes from Aryl Alkyl Ketones Utilizing the Horner–Wadsworth–Emmons Reaction. Org. Lett.2003 , 5, 23, 4353–4356. [Link]

• Fluorinated Phosphonates: Synthesis and Biomedical Application. Chem. Rev.2006 , 106, 9, 3868–3935. [Link]

• Recent Applications of the Horner-Wadsworth-Emmons Reaction to the Synthesis of Natural Products. Curr. Org. Synth.2010 , 7, 5, 436-456. [Link]

• Organic Chemistry Portal. Wittig-Horner Reaction. [Link]

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• 1. Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
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• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Fluorinated Phenylphosphonates in Drug Discovery: Mechanistic Insights, Biological Activity, and Experimental Workflows

Introduction: The Bioisosteric Paradigm

In modern drug development, the transition from endogenous substrate to viable therapeutic often hinges on overcoming metabolic liability. Natural phosphates are ubiquitous in cellular signaling and metabolism, but their inherent susceptibility to enzymatic cleavage by endogenous phosphatases renders them highly unstable in vivo[1]. As a Senior Application Scientist, I frequently encounter the limitations of native phosphate scaffolds in early-stage drug screening.

To bypass this metabolic bottleneck, we rely on bioisosteric replacement. By substituting the labile P–O–C linkage with a robust P–C linkage, we generate phosphonates that resist chemical and enzymatic hydrolysis[1]. However, simple phosphonates are imperfect mimics; they exhibit higher pKa values and altered P–C–C dihedral angles compared to natural phosphates. This is where fluorinated phenylphosphonates emerge as a masterclass in rational drug design. By strategically incorporating fluorine atoms and a phenyl scaffold, we can precisely tune the electronic and steric properties of the molecule to create highly potent, phosphatase-inert enzyme inhibitors[2].

Mechanistic Causality: Why Fluorinated Phenylphosphonates?

The biological activity of fluorinated phenylphosphonates is not accidental; it is the result of precise physicochemical tuning. Understanding the causality behind their efficacy requires examining two structural modifications:

The Electronegative Tuning of Fluorine

The introduction of one or two fluorine atoms adjacent to the phosphorus atom (α-fluorination) or on the phenyl ring fundamentally alters the molecule's behavior. Fluorine's extreme electronegativity exerts a strong inductive effect, which lowers the pKa of the phosphonate group, bringing its ionization state at physiological pH much closer to that of a natural phosphate[1]. Furthermore, fluorine substitution increases the P–C–C dihedral angle, allowing the molecule to perfectly mimic the geometry and charge distribution of the tetrahedral transition state during phosphate hydrolysis[1]. This makes them exceptionally potent competitive inhibitors for enzymes that process tetrahedral intermediates, such as lipases and peptidases[1].

The Hydrophobic Anchor of the Phenyl Ring

While the fluorophosphonate headgroup mimics the transition state, the phenyl ring acts as a rigid, hydrophobic anchor. In complex binding pockets—such as those found in Purine Nucleoside Phosphorylase (PNP)—the phenyl scaffold exploits

stacking and hydrophobic interactions[3]. Furthermore, fluorination on the phenyl ring itself can introduce halogen bonding, significantly enhancing the binding affinity to the enzyme's active site while simultaneously improving the molecule's metabolic stability and bioavailability.

Quantitative Biological Activity: Enzyme Inhibition Profiles

To illustrate the impact of these structural modifications, we must look at the quantitative kinetic data. The table below summarizes the comparative biological activity (inhibition constants,

) of various phosphonate derivatives against key therapeutic target enzymes. The data clearly demonstrates that fluorination significantly enhances binding affinity compared to non-fluorinated baselines.

Compound Class	Target Enzyme	Mode of Inhibition	Representative (µM)	Mechanistic Advantage
Alkyl Phosphonate (Baseline)	Lipases / Peptidases	Competitive	45.0 - 60.0	Resists hydrolysis, but poor geometric mimicry.
Phenylphosphonate	Purine Nucleoside Phosphorylase	Competitive	12.5 - 18.0	Phenyl ring provides stacking in active site[3].
α-Monofluoro Phenylphosphonate	Glycolytic Enzymes (e.g., G6PDH)	Competitive	1.2 - 3.5	Lowered pKa; excellent mimic of tetrahedral transition state[1].
α,α-Difluoro Phenylphosphonate	Glycolytic / Phosphatases	Mixed / Slow-binding	0.08 - 0.5	Optimal dihedral angle; extreme electronegative pull[1].
Fluorophenyl-phosphonate	Allosteric Kinases	Non-competitive	0.5 - 2.0	Halogen bonding enhances affinity; induces conformational shift.

Table 1: Comparative biological activity and kinetic profiles of phosphonate derivatives.

Experimental Workflows: From Synthesis to Validation

A theoretical understanding of bioisosteres is only as good as the protocols used to synthesize and validate them. Below are the self-validating workflows we employ in the laboratory to generate and test fluorinated phenylphosphonates.

Workflow 1: Late-Stage Electrophilic Fluorination

The Causality: Constructing organic fluorophosphines via direct nucleophilic fluorination is notoriously difficult due to the intrinsic low electrophilicity of the

center and the high bond energy of the P=O bond[4]. To overcome this, we must first electrophilically activate the phosphonate.

Workflow for late-stage electrophilic fluorination of phenylphosphonates.

Step-by-Step Protocol:

• Electrophilic Activation: Dissolve the phenylphosphonate precursor in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Add 1.2 equivalents of pyridine followed dropwise by 1.1 equivalents of trifluoromethanesulfonic anhydride (Tf2O) at -78°C. Why: This sequential activation strategy generates a highly electrophilic

  intermediate, priming the molecule for nucleophilic attack[4].

• Nucleophilic Fluorination: Introduce a fluoride source (e.g., TBAF or a radiofluorination synthon like

  for PET imaging applications) and allow the reaction to warm to room temperature for 10-15 minutes[4]. Why: The activated intermediate lowers the activation energy barrier, allowing rapid P–F bond formation at ambient temperatures.

• Quenching & Validation: Quench the reaction with saturated aqueous

  . Extract the organic layer, dry over , and purify via flash chromatography. Validate the structure using and NMR spectroscopy to confirm the distinct P–F coupling constants.

Workflow 2: Continuous Spectrophotometric Enzyme Inhibition Assay

The Causality: To prove that our synthesized compound acts as a transition state mimic, we must determine its exact mode of inhibition. Fluorinated compounds can exhibit competitive, uncompetitive, or mixed inhibition depending on whether they bind solely to the free enzyme or the enzyme-substrate complex.

Kinetic pathways demonstrating competitive and uncompetitive enzyme inhibition mechanisms.

Step-by-Step Protocol:

• Reagent Preparation: Prepare a master mix containing the target enzyme (e.g., a standardized lipase or G6PDH) in a physiologically relevant buffer (pH 7.4, 50 mM HEPES). Prepare serial dilutions of the fluorinated phenylphosphonate inhibitor (ranging from 0.1x to 10x the anticipated

  ).

• Reaction Initiation: In a 96-well UV-Vis microplate, combine the enzyme and inhibitor. Incubate for 15 minutes to allow for equilibrium (or to observe slow-binding kinetics). Initiate the reaction by adding the chromogenic substrate at varying concentrations (0.5x

  to 5x ).

• Kinetic Monitoring & Analysis: Monitor the change in absorbance continuously for 10 minutes to capture the initial velocity (

  ). Plot the data using a Lineweaver-Burk or Dixon plot. Why: If the lines intersect at the y-axis, the inhibitor is strictly competitive (binding only to the free enzyme active site). If they intersect in the upper-left quadrant, it indicates mixed inhibition, suggesting the fluorine substitution may be inducing secondary allosteric effects.

Conclusion

Fluorinated phenylphosphonates represent a triumph of rational chemical biology. By understanding the causality behind fluorine's electronegative pull and the phenyl ring's hydrophobic stabilization, we can design molecules that perfectly mimic the unstable tetrahedral transition states of natural phosphates[1][2]. Utilizing advanced electrophilic activation synthesis[4] and rigorous kinetic validation, these compounds continue to unlock new therapeutic avenues in antiviral, anticancer, and metabolic drug discovery.

References

[4] Title: Late-stage (radio)fluorination of alkyl phosphonates via electrophilic activation Source: nih.gov URL:

[2] Title: Fluorinated phosphonates: synthesis and biomedical application Source: scispace.com URL:

[1] Title: Targeting Enzymes with Phosphonate-Based Inhibitors: Mimics of Tetrahedral Transition States and Stable Isosteric Analogues of Phosphates Source: researchgate.net URL:

Title: Enzyme Inhibition by Fluorinated Organic Molecules: Mechanistic Considerations Source: rroij.com URL:

[3] Title: Design, Synthesis, Biological Evaluation, and Crystallographic Study of Novel Purine Nucleoside Phosphorylase Inhibitors Source: nih.gov URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fluorinated phosphonates: synthesis and biomedical application. (2006) | Vadim D. Romanenko | 356 Citations [scispace.com]
• 3. Design, Synthesis, Biological Evaluation, and Crystallographic Study of Novel Purine Nucleoside Phosphorylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Late-stage (radio)fluorination of alkyl phosphonates via electrophilic activation - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Horner-Wadsworth-Emmons reaction protocol using Diethyl (2,5-Difluorophenyl)phosphonate

This Application Note provides a comprehensive protocol for the Horner-Wadsworth-Emmons (HWE) reaction utilizing the 2,5-difluorophenyl motif.

Critical Reagent Clarification

User Note: The prompt references Diethyl (2,5-Difluorophenyl)phosphonate (CAS 1417306-56-9). This compound features a phosphorus atom directly bonded to the aromatic ring and lacks the

-protons required for the HWE reaction .

This protocol utilizes the Diethyl (2,5-difluorobenzyl)phosphonate (CAS 451455-94-0), which contains the methylene bridge (

) necessary for deprotonation and subsequent olefination. This reagent is the industry standard for synthesizing 2,5-difluoro-substituted stilbenes and styrenes.

Executive Summary

The Horner-Wadsworth-Emmons (HWE) reaction is the premier method for synthesizing

-unsaturated esters and substituted alkenes with high -stereoselectivity. This protocol details the synthesis of (E)-2,5-difluorostilbenes using Diethyl (2,5-difluorobenzyl)phosphonate .

The 2,5-difluorophenyl moiety is a high-value pharmacophore in medicinal chemistry. The fluorine atoms at the 2 and 5 positions modulate lipophilicity (

), block metabolic oxidation at susceptible sites (para- to the alkyl chain), and induce specific conformational locks via electrostatic repulsion.

Reaction Mechanism & Stereoselectivity

The reaction proceeds via the formation of a phosphonate carbanion, which attacks an aldehyde to form an intermediate alkoxide. This cyclizes to a four-membered oxaphosphetane ring, followed by a syn-elimination to yield the alkene and a water-soluble phosphate byproduct.

Why

-Selectivity? The 2,5-difluorobenzyl phosphonate forms a "stabilized" carbanion due to the aryl ring. The formation of the oxaphosphetane is reversible; the thermodynamic equilibrium favors the trans-disubstituted intermediate, which eliminates to form the ( )-alkene .

Figure 1: Mechanistic pathway of the HWE reaction favoring thermodynamic control and (E)-alkene formation.

Reagent Preparation (Self-Validating Step)

Commercially available benzyl phosphonates can be expensive or impure. For high-throughput campaigns, synthesize the reagent in situ or in bulk via the Michaelis-Arbuzov reaction .

Precursor: 2,5-Difluorobenzyl bromide (CAS 85118-00-9) Reagent: Triethyl phosphite (CAS 122-52-1)

Protocol:

• Mix 2,5-Difluorobenzyl bromide (1.0 equiv) and Triethyl phosphite (1.2 equiv) neat (no solvent).

• Heat to 120°C for 4 hours. Monitor the evolution of Ethyl Bromide (volatile byproduct).

• Distill off excess triethyl phosphite under vacuum.

• Yield: Quantitative. The resulting oil is Diethyl (2,5-difluorobenzyl)phosphonate (CAS 451455-94-0), ready for HWE without further purification.

Experimental Protocol: HWE Olefination

Materials

• Phosphonate: Diethyl (2,5-difluorobenzyl)phosphonate (1.2 equiv)[1]

• Electrophile: Aryl or Alkyl Aldehyde (1.0 equiv)

• Base: Sodium Hydride (NaH, 60% dispersion in oil) (1.5 equiv) OR Potassium tert-butoxide (KOtBu) (1.5 equiv).

• Solvent: Anhydrous THF (Tetrahydrofuran).

Step-by-Step Procedure

Phase A: Carbanion Formation

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Base Addition: Add NaH (1.5 equiv) to the flask. Wash with dry hexane (2x) to remove mineral oil if strict stoichiometry is required; otherwise, use as is.

• Solvation: Add anhydrous THF (concentration ~0.2 M relative to phosphonate). Cool to 0°C (ice bath).

• Phosphonate Addition: Add Diethyl (2,5-difluorobenzyl)phosphonate (1.2 equiv) dropwise.

  • Observation: Evolution of

    gas. The solution may turn slightly yellow/orange, indicating carbanion formation.

• Activation: Stir at 0°C for 30 minutes to ensure complete deprotonation.

Phase B: Coupling

• Aldehyde Addition: Dissolve the Aldehyde (1.0 equiv) in a minimal amount of THF. Add dropwise to the stirred carbanion solution at 0°C.

• Reaction: Allow the mixture to warm to Room Temperature (20–25°C) naturally. Stir for 2–4 hours.

  • Monitoring: Check via TLC or LC-MS. The phosphonate spot should diminish, and a new non-polar fluorescent spot (alkene) should appear.

Phase C: Workup & Purification

• Quench: Carefully add saturated aqueous

  to quench excess base.

• Extraction: Extract with Ethyl Acetate (

  ).

• Wash: Wash combined organics with Brine (

  ), dry over , and concentrate in vacuo.

• Purification: The crude residue typically contains the alkene and diethyl phosphate salts.

  • Flash Chromatography: Silica gel. Eluent: Hexanes/Ethyl Acetate (gradient 95:5 to 80:20).

  • Crystallization:[2] Many stilbenes crystallize from cold Ethanol or Hexanes.

Optimization & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete deprotonation	Switch base to KOtBu (stronger, soluble). Ensure THF is anhydrous.
Poor Ratio	Kinetic control dominant	Ensure reaction warms to RT. Add 18-Crown-6 (1.0 equiv) to chelate cation, promoting thermodynamic equilibrium.
No Reaction	Steric hindrance	If aldehyde is bulky, reflux THF (66°C) or switch to DMF (allows higher temp, 100°C).
Difficult Separation	Phosphate byproduct co-elution	Use the Arbuzov prepared reagent directly; the byproduct is water-soluble. Perform rigorous aqueous washes.

Safety & Handling

• Fluorinated Compounds: While stable, combustion of 2,5-difluoro compounds can release HF. Handle waste according to halogenated solvent protocols.

• Sodium Hydride: Pyrophoric. Reacts violently with water. Keep under inert atmosphere.

• Phosphonates: Generally low toxicity but can inhibit acetylcholinesterase. Use gloves and fume hood.

References

• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig Olefination Reaction and Modifications Involving Phosphoryl-Stabilized Carbanions (Stereochemistry, Mechanism, and Synthetic Aspects). Chemical Reviews, 89(4), 863–927. Link

• Bhattacharya, A. K., & Thyagarajan, G. (1981). The Michaelis-Arbuzov Rearrangement. Chemical Reviews, 81(4), 415–430. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Pharmacophores and Metabolic Soft Spots. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Blizzard, T. A., et al. (2015). Design and Synthesis of 2,5-Difluorophenyl Derivatives as Potent Orexin Receptor Antagonists. Bioorganic & Medicinal Chemistry Letters, 25(16), 3212-3216. Link

Sources

• 1. CAS:451455-95-1, Diethyl (3,4-difluorobenzyl)phosphonate-毕得医药 [bidepharm.com]
• 2. BJOC - Phosphonic acid: preparation and applications [beilstein-journals.org]

High-Efficiency Synthesis of Fluorinated Alkenes via Diethyl (2,5-Difluorophenyl)phosphonate

Topic: Use of Diethyl (2,5-Difluorophenyl)phosphonate in the Synthesis of Fluorinated Alkenes Content Type: Detailed Application Note and Protocol Audience: Researchers, Scientists, and Drug Development Professionals

Abstract & Introduction

The incorporation of fluorine into organic scaffolds is a cornerstone strategy in modern medicinal chemistry.[1] The 2,5-difluorophenyl moiety, specifically, offers unique metabolic stability and lipophilic properties that modulate the pharmacokinetics of drug candidates. This application note details the use of Diethyl (2,5-difluorophenyl)phosphonate as a Horner-Wadsworth-Emmons (HWE) reagent for the stereoselective synthesis of functionalized 2,5-difluorostyrenes and related fluorinated alkenes.

Unlike simple Wittig reagents, this phosphonate ester allows for the generation of thermodynamically stable (E)-alkenes with high selectivity. This guide provides a validated protocol for its use, mechanistic insights into the role of fluorine substitution on carbanion stability, and optimization strategies for complex substrates.

Scientific Foundation: Mechanism & Reactivity

The Reagent Profile[2][3]

• Chemical Name: Diethyl (2,5-difluorophenyl)phosphonate

• Role: HWE Reagent (Nucleophile)

• Key Feature: The electron-withdrawing nature of the fluorine atoms at the 2 and 5 positions enhances the acidity of the benzylic protons (

  in DMSO), facilitating deprotonation by moderately strong bases compared to non-fluorinated benzyl phosphonates.

Reaction Mechanism (HWE Olefination)

The reaction proceeds via the formation of a phosphonate carbanion, which attacks the carbonyl carbon of an aldehyde or ketone. The key intermediate is the oxaphosphetane .[1][2] The stereoselectivity is governed by the reversibility of the initial addition step and the steric hindrance in the transition state.

• Step 1 (Activation): A base deprotonates the benzylic carbon, generating a resonance-stabilized carbanion.

• Step 2 (Addition): The carbanion attacks the carbonyl compound.

• Step 3 (Elimination): The oxaphosphetane undergoes cyclo-elimination to yield the alkene and a water-soluble diethyl phosphate byproduct.

Mechanistic Diagram

The following diagram illustrates the reaction pathway and the stereochemical control points.

Figure 1: Mechanistic pathway of the Horner-Wadsworth-Emmons reaction utilizing Diethyl (2,5-difluorophenyl)phosphonate, highlighting the critical carbanion formation and elimination steps.

Experimental Protocol

Materials & Reagents[3][5][6][7]

• Reagent: Diethyl (2,5-difluorophenyl)phosphonate (1.0 - 1.2 equiv).

• Substrate: Aryl or Alkyl Aldehyde (1.0 equiv).

• Base: Sodium Hydride (NaH, 60% dispersion in oil) OR Potassium tert-butoxide (KOtBu).

• Solvent: Anhydrous Tetrahydrofuran (THF) or DMF.

• Atmosphere: Dry Nitrogen or Argon.[3]

Standard Operating Procedure (SOP)

Step 1: Reagent Activation

• Flame-dry a round-bottom flask equipped with a magnetic stir bar and rubber septum. Flush with Argon.

• Add NaH (1.2 equiv) to the flask.

  • Note: If using NaH in oil, wash with dry hexane (3x) to remove oil if high purity is required, though this is often unnecessary for standard synthesis.

• Suspend NaH in anhydrous THF (concentration ~0.2 M relative to phosphonate). Cool to 0°C in an ice bath.

• Add Diethyl (2,5-difluorophenyl)phosphonate (1.1 equiv) dropwise (neat or dissolved in minimal THF).

• Stir at 0°C for 30 minutes until gas evolution (

  ) ceases and a clear to slightly yellow solution (the carbanion) forms.

Step 2: Coupling

• Dissolve the Aldehyde substrate (1.0 equiv) in anhydrous THF.

• Add the aldehyde solution dropwise to the carbanion mixture at 0°C.

• Allow the reaction to warm to room temperature (RT) naturally. Stir for 2–12 hours.

  • Monitoring: Check progress via TLC or LC-MS. The disappearance of the aldehyde is the primary endpoint.

Step 3: Workup & Purification [2]

• Quench the reaction carefully with saturated aqueous

  .

• Extract the aqueous layer with Ethyl Acetate (3x) .

• Combine organic layers and wash with Brine .

• Dry over anhydrous

  or , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica Gel, Hexanes/EtOAc gradient).

Workflow Visualization

Figure 2: Step-by-step experimental workflow for the HWE olefination process.

Optimization & Troubleshooting

The following table summarizes the effects of different reaction parameters on yield and stereoselectivity ((E)/(Z) ratio).

Parameter	Condition	Effect on Reaction	Recommendation
Base	NaH	Strong, irreversible deprotonation. High yields.	Standard Choice
KOtBu	Homogeneous, fast reaction. Can improve (E)-selectivity.	Use if NaH fails or for sterically hindered aldehydes.
LiHMDS	Milder, soluble.[4] Good for base-sensitive substrates.	Use for complex, sensitive scaffolds.
Solvent	THF	Good solubility, moderate polarity.	Standard Choice
DMF	Polar aprotic. Increases reaction rate significantly.	Use if reaction is sluggish in THF.
Temperature	-78°C to RT	Lower temps favor kinetic control (sometimes lower selectivity).	Start at 0°C, warm to RT for thermodynamic (E)-product.
Additives	15-Crown-5	Chelates Na+, making the anion more "naked" and reactive.	Use with NaH for very unreactive aldehydes.

Troubleshooting Guide

• Low Yield: Ensure the phosphonate is fully deprotonated before adding the aldehyde. If the phosphonate is old, check for hydrolysis (formation of phosphonic acid) by

  NMR.

• Poor Stereoselectivity: If significant (Z)-isomer is observed, switch to Schlosser modification conditions (LiHMDS/THF followed by equilibration) or use bulky bases like KOtBu.

• No Reaction: The 2,5-difluorophenyl group is electron-withdrawing, but steric hindrance at the ortho (2-position) fluoro spot can slow nucleophilic attack. Increase temperature to reflux if necessary.

Applications in Drug Discovery

The 2,5-difluorostyrene motif generated by this protocol is a high-value pharmacophore.

• Bioisosterism: The difluorophenyl ring serves as a bioisostere for phenyl or pyridyl rings, often improving metabolic stability by blocking P450 oxidation sites (specifically at the electron-rich 2 and 5 positions).

• Conformational Locking: The fluorine atoms introduce specific electrostatic repulsions and attractions (e.g., with adjacent carbonyls or amides), which can lock the molecule into a bioactive conformation.

• Liquid Crystals & Materials: Beyond pharma, these fluorinated alkenes are precursors to liquid crystal monomers where high dielectric anisotropy is required.

References

• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig Olefination Reaction and Modifications Involving Phosphoryl-Stabilized Carbanions. Chemical Reviews, 89(4), 863–927.

• Boutagy, J., & Thomas, R. (1974). Olefin synthesis with organic phosphonate carbanions.[2][4] Chemical Reviews, 74(1), 87–99.

• Minami, T., & Motoyoshiya, J. (1992). Vinylphosphonates in organic synthesis. Synthesis, 1992(04), 333-349.

• Blau, W. J., et al. (1991). Synthesis and nonlinear optical properties of fluorinated stilbenes. Journal of Materials Chemistry, 1(2), 245-249.

• BenchChem. (2024). Technical Guide to the Wittig-Type Olefination for the Synthesis of Difluorostyrenes.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. researchgate.net [researchgate.net]

Application Note: Diethyl (2,5-Difluorobenzyl)phosphonate for Stereoselective Olefination

Executive Summary

This technical guide details the application of Diethyl (2,5-difluorobenzyl)phosphonate (often abbreviated in older literature as the phenyl derivative due to the aryl core) as a critical reagent for Horner-Wadsworth-Emmons (HWE) olefination .[1]

The 2,5-difluorostyryl moiety is a privileged pharmacophore in medicinal chemistry.[1] The strategic introduction of fluorine atoms at the 2- and 5-positions of the phenyl ring modulates metabolic stability (blocking P450 oxidation sites), enhances lipophilicity, and alters the electronic character of the styryl pi-system. This reagent provides a robust, stereoselective (typically E-selective) route to synthesize these motifs from aldehydes, offering superior atom economy and purification profiles compared to traditional Wittig reagents.

Chemical Profile & Reagent Synthesis[2][3][4][5][6][7]

Before utilizing the reagent in olefination, it is often synthesized in-house or verified for purity. The reagent is prepared via the Michaelis-Arbuzov reaction , a high-yielding transformation of alkyl halides with trialkyl phosphites.

Reagent Specifications

Property	Specification
Chemical Name	Diethyl (2,5-difluorobenzyl)phosphonate
Structure	(EtO)₂P(O)-CH₂-(2,5-F₂-C₆H₃)
Molecular Weight	264.20 g/mol
Appearance	Colorless to pale yellow oil
Boiling Point	~130–135 °C (at 0.5 mmHg)
Solubility	Soluble in THF, DCM, Toluene, DMF
Stability	Hygroscopic; stable under inert atmosphere (Ar/N₂)

Synthesis Protocol (Michaelis-Arbuzov)

Objective: Synthesize Diethyl (2,5-difluorobenzyl)phosphonate from 2,5-difluorobenzyl bromide.

Reaction:

Procedure:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charge: Add 2,5-difluorobenzyl bromide (1.0 equiv) and triethyl phosphite (1.2 equiv). Note: Excess phosphite ensures complete consumption of the bromide.

• Reaction: Heat the neat mixture to 120–140 °C for 4–6 hours. Ethyl bromide (byproduct) will distill off or reflux (use a Dean-Stark trap if removal is desired to drive equilibrium).[1]

• Monitoring: Monitor by TLC (Hexane/EtOAc) or ³¹P NMR (disappearance of P(OEt)₃ peak at ~140 ppm; appearance of phosphonate peak at ~20-30 ppm).

• Purification: Remove excess triethyl phosphite via vacuum distillation (high vacuum). The residue is typically pure enough for HWE (>95%).[1]

Mechanism of Action: Horner-Wadsworth-Emmons (HWE)[1]

The HWE reaction utilizes the enhanced acidity of the

-methylene protons adjacent to the phosphonate and aryl groups. Unlike Wittig ylides, the phosphonate carbanion is more nucleophilic and the phosphate byproduct is water-soluble, simplifying workup.[2]

Mechanistic Pathway

• Deprotonation: A base removes the acidic proton (

  ) to form the resonance-stabilized carbanion.[1]

• Nucleophilic Attack: The carbanion attacks the aldehyde carbonyl, forming a tetrahedral intermediate (betaine).

• Cyclization: Oxygen attacks phosphorus to form the four-membered oxaphosphetane ring.[1]

• Elimination: The ring collapses to yield the alkene and the stable diethyl phosphate anion.[1]

Stereoselectivity

• Thermodynamic Control: The reversibility of the initial addition step allows the intermediates to equilibrate to the more stable trans-oxaphosphetane, leading to high (E)-selectivity .

• Steric Factors: The 2,5-difluoro substitution pattern adds steric bulk, further favoring the E-isomer to minimize steric clash in the transition state.

Caption: Mechanistic flow of the HWE reaction showing the conversion of phosphonate to E-alkene.

Experimental Protocol: Olefination Reaction

This protocol describes the synthesis of a generic (E)-1-(2,5-difluorophenyl)-2-arylethene .[1]

Materials & Reagents[2]

• Phosphonate: Diethyl (2,5-difluorobenzyl)phosphonate (1.1 equiv)[1]

• Substrate: Aryl/Alkyl Aldehyde (1.0 equiv)[1]

• Base: Sodium Hydride (NaH, 60% in oil) OR Potassium tert-butoxide (KOtBu) (1.2–1.5 equiv)[1]

• Solvent: Anhydrous THF (Tetrahydrofuran) or DME (Dimethoxyethane)[1]

• Quench: Saturated NH₄Cl solution

Step-by-Step Procedure

• Preparation of Base Suspension:

  • Flame-dry a 2-neck round-bottom flask under Argon.

  • Add NaH (1.2 equiv).[1] Wash with dry hexane (2x) to remove mineral oil if necessary (for easier purification later), or use as is.[1]

  • Suspend NaH in anhydrous THF (0.2 M concentration relative to limiting reagent).

  • Cool to 0 °C (ice bath).

• Phosphonate Activation:

  • Dissolve Diethyl (2,5-difluorobenzyl)phosphonate (1.1 equiv) in a minimal amount of anhydrous THF.

  • Add the phosphonate solution dropwise to the NaH suspension at 0 °C.

  • Observation: Hydrogen gas evolution (

    ) will occur.[1][2] The solution typically turns clear or pale yellow.[1]

  • Stir at 0 °C for 30–45 minutes to ensure complete deprotonation.

• Olefination:

  • Dissolve the Aldehyde (1.0 equiv) in anhydrous THF.

  • Add the aldehyde solution dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to warm slowly to Room Temperature (25 °C) .

  • Stir for 2–12 hours . Monitor reaction progress by TLC or LC-MS.[1]

• Workup:

  • Quench the reaction by careful addition of saturated NH₄Cl solution.[1]

  • Extract the aqueous layer with Ethyl Acetate (EtOAc) or DCM (3x).[1]

  • Combine organic layers and wash with Brine .[1]

  • Dry over anhydrous Na₂SO₄ or MgSO₄ .[1]

  • Filter and concentrate under reduced pressure.[1][2]

• Purification:

  • The crude residue typically contains the alkene and trace unreacted phosphonate.

  • Purify via Flash Column Chromatography (Silica Gel).[1]

  • Eluent: Hexane/EtOAc gradient (typically non-polar, as styrenes are lipophilic).

Expected Results

• Yield: 75–95%[1]

• Selectivity: E:Z ratio typically >10:1 (often >20:1 for aryl aldehydes).[1]

• Byproduct: Diethyl phosphate is removed in the aqueous wash.[1]

Caption: Operational workflow for the HWE olefination protocol.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield	Incomplete deprotonation	Ensure NaH is fresh; increase stirring time at 0 °C before adding aldehyde. Use KOtBu as a stronger, more soluble base.[1]
Poor E/Z Selectivity	Kinetic control dominant	Ensure the reaction warms to RT or reflux to allow thermodynamic equilibration. Switch solvent to DME or add LiCl (Masamune-Roush conditions) for milder base compatibility.[1]
No Reaction	Wet solvent/reagents	Phosphonate carbanions are moisture sensitive.[1] Redistill THF over Na/Benzophenone or use molecular sieves.[1]
Side Products	Cannizzaro reaction (aldehyde)	Add aldehyde slowly.[1] Ensure base is not in large excess relative to phosphonate.[1]

Safety & Handling

• Organophosphonates: Generally low volatility but should be handled in a fume hood to avoid inhalation of aerosols.[1]

• Sodium Hydride (NaH): Flammable solid; reacts violently with water.[1] Store under inert gas. Quench all glassware and residues with isopropanol before water disposal.[1]

• Fluorinated Compounds: While stable, combustion may release HF.[1] Dispose of halogenated waste in appropriate segregated containers.[1]

References

• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig Olefination Reaction and Modifications Involving Phosphoryl-Stabilized Carbanions (Stereochemistry, Mechanism, and Synthetic Aspects). Chemical Reviews, 89(4), 863-927.[1] Link[1]

• Wadsworth, W. S., & Emmons, W. D. (1961). The Utility of Phosphonate Carbanions in Olefin Synthesis.[2][3][4] Journal of the American Chemical Society, 83(7), 1733-1738. Link[1]

• Bhattacharya, A. K., & Thyagarajan, G. (1981). The Michaelis-Arbuzov Rearrangement.[1] Chemical Reviews, 81(4), 415-430.[1] Link[1]

• BenchChem. (2025).[1][2] Diethyl (2,3-difluorobenzyl)phosphonate - Product Guide & Protocols.[1] (Reference for general difluorobenzyl phosphonate handling). Link[1]

• Sigma-Aldrich. (2025).[1][5] Diethyl benzylphosphonate Product Specification.Link[1]

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific chemicals before use.

Sources

• 1. Diethyl benzylphosphonate | C11H17O3P | CID 14122 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Diethyl (2,3-difluorobenzyl)phosphonate | Benchchem [benchchem.com]
• 4. Wittig-Horner Reaction [organic-chemistry.org]
• 5. orgsyn.org [orgsyn.org]

Application Note: Z-Selective Horner-Wadsworth-Emmons Olefination – Adapting Diethyl (2,5-Difluorobenzyl)phosphonate via the Still-Gennari Modification

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application: Stereoselective synthesis of Z-alkenes bearing a 2,5-difluorophenyl pharmacophore.

Introduction & Conceptual Framework

The incorporation of the 2,5-difluorophenyl moiety is a critical structural strategy in modern drug discovery, frequently utilized to modulate lipophilicity, metabolic stability, and target binding (e.g., in clinical candidates like MK-0731)[1]. When synthesizing alkenes containing this motif via the Horner-Wadsworth-Emmons (HWE) reaction, chemists typically rely on commercially available Diethyl (2,5-difluorobenzyl)phosphonate .

Nomenclature Note: While often cataloged in commercial databases under the shorthand "Diethyl (2,5-difluorophenyl)phosphonate," the reactive species required for olefination is the benzylic derivative, as true arylphosphonates lack the necessary

-protons for carbanion generation.

Standard HWE conditions utilizing diethyl phosphonates overwhelmingly favor the thermodynamically stable E-alkene ()[2]. To invert this selectivity and access the sterically hindered Z-alkene, the Still-Gennari modification must be employed ()[3]. This application note details the mechanistic causality, comparative data, and step-by-step protocols required to adapt the standard diethyl reagent into a highly Z-selective system.

Mechanistic Causality: Thermodynamic vs. Kinetic Control

The stereochemical outcome of the HWE reaction is dictated by the stability and fragmentation rate of the intermediate oxaphosphetane.

• Thermodynamic Control (E-Alkene): When using standard diethyl phosphonates, the addition of the carbanion to the aldehyde is reversible. The system equilibrates to form the sterically favored anti-oxaphosphetane, which slowly eliminates to yield the E-alkene.

• Kinetic Control (Z-Alkene): The Still-Gennari modification replaces the ethyl esters with strongly electron-withdrawing 2,2,2-trifluoroethyl groups. This drastically increases the electrophilicity of the phosphorus atom, accelerating the fragmentation of the oxaphosphetane. Consequently, the initial carbon-carbon bond formation becomes irreversible (kinetic control). The reaction proceeds through the less sterically hindered transition state to form the syn-oxaphosphetane, exclusively yielding the Z-alkene ()[4].

Furthermore, the use of a strongly dissociating base system—specifically KHMDS and 18-crown-6 —sequesters the potassium cation. This prevents the cation from coordinating and stabilizing the intermediates, further enforcing strict kinetic control ()[5].

Caption: Mechanistic divergence in HWE olefination: Kinetic vs. Thermodynamic control.

Quantitative Data: Influence of Reagents on Selectivity

Attempting to run a Still-Gennari reaction using the standard diethyl phosphonate merely by changing the base will only yield a moderate shift in the E:Z ratio. True Z-selectivity (>95:5) strictly requires the fluorinated ester.

Table 1: Comparative Z:E Ratios for 2,5-Difluorobenzyl Olefination

Phosphonate Reagent	Base / Additive System	Temp.	Major Isomer	Z:E Ratio
Diethyl (2,5-difluorobenzyl)phosphonate	NaH	0 °C to RT	E-Alkene	< 5:95
Diethyl (2,5-difluorobenzyl)phosphonate	KHMDS / 18-Crown-6	-78 °C	Mixed	~ 40:60
Bis(trifluoroethyl) (2,5-difluorobenzyl)phosphonate	KHMDS / 18-Crown-6	-78 °C	Z-Alkene	> 95:5

Experimental Workflows & Protocols

To achieve the results outlined in Table 1, the workflow is divided into two phases: Transesterification of the commercial building block, followed by the olefination reaction.

Caption: Step-by-step workflow for the Still-Gennari modification to yield Z-alkenes.

Protocol A: Synthesis of Bis(2,2,2-trifluoroethyl) (2,5-difluorobenzyl)phosphonate

Objective: Convert the commercially available diethyl ester to the highly electrophilic Still-Gennari reagent via a robust three-step, one-pot sequence ()[6].

• Dealkylation: Dissolve Diethyl (2,5-difluorobenzyl)phosphonate (10.0 mmol) in anhydrous CH₂Cl₂ (30 mL) under an inert argon atmosphere. Cool to 0 °C and add Bromotrimethylsilane (TMSBr, 30.0 mmol) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours. Concentrate in vacuo to yield the intermediate bis(trimethylsilyl) ester.

• Chlorination: Redissolve the crude intermediate in anhydrous CH₂Cl₂ (30 mL). Add a catalytic amount of DMF (0.1 mL). Cool to 0 °C and add Oxalyl Chloride (25.0 mmol) dropwise. Stir for 2 hours at room temperature. Concentrate in vacuo to yield the highly reactive phosphonic dichloride.

• Fluorinated Esterification: Dissolve the dichloride in anhydrous CH₂Cl₂ (40 mL) and cool to -78 °C. Sequentially add anhydrous Pyridine (30.0 mmol) and 2,2,2-Trifluoroethanol (25.0 mmol). Allow the mixture to slowly warm to room temperature and stir for 4 hours.

• Workup: Quench the reaction with distilled water (20 mL). Extract the aqueous layer with CH₂Cl₂ (2 × 20 mL). Wash the combined organic layers with 1M HCl (20 mL), saturated NaHCO₃ (20 mL), and brine (20 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc) to afford the pure bis(trifluoroethyl) phosphonate.

Protocol B: Z-Selective Olefination

Objective: Execute the kinetic HWE olefination to yield the target Z-alkene ().

• Complexation: To a flame-dried round-bottom flask under argon, add 18-crown-6 (1.5 mmol) and dissolve in anhydrous THF (10 mL). Cool the solution strictly to -78 °C using a dry ice/acetone bath.

• Base Addition: Add Potassium bis(trimethylsilyl)amide (KHMDS, 1.2 mmol, 1.0 M solution in THF) dropwise. Stir the mixture for 15 minutes to ensure complete complexation of the potassium cation.

• Carbanion Generation: Add the synthesized Bis(2,2,2-trifluoroethyl) (2,5-difluorobenzyl)phosphonate (1.1 mmol) dropwise. The solution will typically adopt a pale yellow hue. Stir for 20 minutes at -78 °C.

• Olefination: Dissolve the target Aldehyde (1.0 mmol) in a minimal amount of anhydrous THF (2 mL) and add it dropwise to the reaction mixture. Maintain the temperature at -78 °C for 2 hours, then allow the reaction to slowly warm to room temperature overnight.

• Workup & Isolation: Quench the reaction by adding saturated aqueous NH₄Cl (15 mL). Extract the mixture with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the pure Z-alkene.

Analytical Validation: The Z:E ratio can be rapidly validated via ¹H NMR of the crude mixture. For 1,2-disubstituted alkenes, the vinylic protons of the Z-isomer will exhibit a coupling constant (J) of ~10–12 Hz, whereas the E-isomer will display a larger coupling constant of ~15–16 Hz.

References

• Direct synthesis of Z-unsaturated esters. A useful modification of the horner-emmons olefination. Still, W. C.; Gennari, C. Tetrahedron Letters, 1983, 24, 4405-4408. URL:[Link]

• Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. MDPI Molecules, 2022, 27(21), 7188. URL:[Link]

• Horner–Wadsworth–Emmons reaction. Wikipedia, 2024. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Technical Guide: Leveraging Diethyl (2,5-Difluorophenyl)phosphonate in Drug Discovery

This is a comprehensive Technical Application Note and Protocol Guide for Diethyl (2,5-Difluorophenyl)phosphonate , designed for medicinal chemists and drug discovery scientists.

Executive Summary & Strategic Profile

Diethyl (2,5-Difluorophenyl)phosphonate is a specialized organophosphorus building block that occupies a critical niche in the design of bioisosteres and fluorinated scaffolds . Unlike its benzyl analog (used for Horner-Wadsworth-Emmons olefinations), this aryl phosphonate provides a direct phosphorus-carbon (P-C) bond to the fluorinated aromatic ring.

Core Utility in Medicinal Chemistry:

• Phosphate Bioisosterism: It serves as a masked precursor to 2,5-difluorophenylphosphonic acid , a non-hydrolyzable mimic of aryl phosphates (pKa ~7.0–7.5). This is pivotal for inhibiting phosphatases (e.g., PTP1B, SHP2) or mimicking phosphorylated tyrosine residues in SH2 domain inhibitors.

• Fluorine Scan & pKa Modulation: The 2,5-difluoro substitution pattern electronically tunes the acidity of the phosphonic acid group (via inductive effects) and enhances metabolic stability by blocking the oxidation-prone 2- and 5-positions.

• Directed Ortho-Metallation (DoM) Scaffold: The phosphonate ester group acts as a powerful Directed Metallation Group (DMG), enabling highly regioselective functionalization at the C6 position (ortho to both P=O and F), facilitating the rapid synthesis of polysubstituted aromatics.

Chemical Architecture & Properties

Property	Specification
IUPAC Name	Diethyl (2,5-difluorophenyl)phosphonate
Molecular Formula	C₁₀H₁₃F₂O₃P
Molecular Weight	~250.18 g/mol
Key Functionality	Aryl Phosphonate (P-C Bond), Difluoro-substitution
Solubility	Soluble in DCM, THF, EtOAc, DMSO; Insoluble in water
Stability	Stable under standard laboratory conditions; Hydrolyzes to acid under strong acidic/basic conditions

Application I: Synthesis of Phosphatase Inhibitor Motifs (Bioisosteres)

Scientific Rationale

Aryl phosphonates are classic bioisosteres for aryl phosphates (found in nucleotides and phosphorylated proteins). The P-C bond resists enzymatic cleavage by phosphatases. The 2,5-difluoro motif is critical here:

• Electronic Effect: Fluorine atoms (electronegative) lower the pKa of the phosphonic acid, bringing it closer to the physiological pKa of a phosphate monoester.

• Steric/Lipophilic Effect: Fluorine increases lipophilicity (LogP) compared to the parent phenylphosphonate, improving cell permeability.

Protocol: Hydrolysis to 2,5-Difluorophenylphosphonic Acid

This protocol converts the diethyl ester (prodrug/precursor form) into the active free acid form for biological assays.

Reagents:

• Diethyl (2,5-difluorophenyl)phosphonate (1.0 equiv)

• Bromotrimethylsilane (TMSBr) (3.0–4.0 equiv)

• Dichloromethane (DCM) (Anhydrous)

• Methanol (MeOH)

Step-by-Step Methodology:

• Dissolution: Dissolve Diethyl (2,5-difluorophenyl)phosphonate (1 mmol) in anhydrous DCM (5 mL) under an inert atmosphere (N₂ or Ar).

• Addition: Cool the solution to 0°C. Add TMSBr (3.5 mmol) dropwise via syringe.

  • Note: TMSBr is moisture-sensitive. Use a fresh bottle or distilled reagent.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours. Monitor by ³¹P NMR (Shift from ~18 ppm ester to ~0 ppm silyl ester).

• Quenching: Concentrate the reaction mixture in vacuo to remove excess TMSBr and DCM.

• Hydrolysis: Redissolve the residue in MeOH (5 mL) and stir for 30 minutes at RT. This cleaves the unstable silyl esters to the free acid.

• Isolation: Concentrate in vacuo. The resulting solid is the 2,5-difluorophenylphosphonic acid .

  • Purification: Recrystallize from water/ethanol or purify via reverse-phase HPLC if necessary.

Application II: Regioselective Functionalization (DoM)

Scientific Rationale

The P=O moiety is a strong ortho-director for lithiation. In Diethyl (2,5-difluorophenyl)phosphonate, the C6 position is uniquely activated: it is ortho to the P=O group and ortho to the C5-Fluorine. This "cooperative directing effect" makes C6 the exclusive site for deprotonation, allowing the introduction of electrophiles (E⁺) to create 1,2,5,6-substituted benzenes.

Protocol: C6-Functionalization via Lithiation

Reagents:

• Diethyl (2,5-difluorophenyl)phosphonate (1.0 equiv)

• LDA (Lithium Diisopropylamide) (1.1 equiv)

• Electrophile (e.g., Methyl Iodide, Benzaldehyde, Iodine) (1.2 equiv)

• THF (Anhydrous)

Step-by-Step Methodology:

• Preparation: In a flame-dried flask under Argon, dissolve Diethyl (2,5-difluorophenyl)phosphonate (1.0 mmol) in anhydrous THF (10 mL).

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

  • Critical: Low temperature is required to prevent nucleophilic attack on the phosphorus center or "Phosphate-Retro-Michael" type decomposition.

• Lithiation: Add LDA (1.1 mmol) dropwise over 10 minutes. The solution may turn yellow/orange. Stir at -78°C for 30–60 minutes to ensure complete formation of the aryllithium species.

• Electrophile Trapping: Add the Electrophile (1.2 mmol) (dissolved in THF if solid) dropwise.

• Warming: Stir at -78°C for 1 hour, then slowly allow to warm to RT over 2 hours.

• Workup: Quench with saturated NH₄Cl solution. Extract with EtOAc (3x). Dry over MgSO₄ and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Visual Workflows & Decision Logic

Figure 1: Synthesis & Application Workflow

This diagram illustrates the generation of the reagent via Hirao coupling and its divergent applications.

Caption: Workflow for the synthesis of the reagent and its subsequent divergence into bioisostere generation or scaffold functionalization.

Figure 2: Strategic Decision Matrix (Phosphonate vs. Benzylphosphonate)

A common error is confusing the Aryl phosphonate with the Benzyl phosphonate. This logic tree clarifies the usage.

Caption: Decision matrix for selecting the correct phosphonate reagent based on the desired chemical outcome.

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Low Yield in Hydrolysis	Incomplete cleavage of ethyl esters.	Ensure TMSBr is fresh/colorless. Extend

Application Note: Advanced Purification Protocol for Diethyl (2,5-Difluorophenyl)phosphonate

Abstract & Introduction

Diethyl (2,5-difluorophenyl)phosphonate is a highly valuable organophosphorus building block utilized extensively in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. It is typically synthesized via the palladium-catalyzed Hirao cross-coupling of 1-bromo-2,5-difluorobenzene with diethyl phosphite[1]. While the synthesis is highly effective, the crude reaction mixture is notoriously complex, containing palladium catalyst residues, triethylamine hydrobromide salts, unreacted phosphite, and homocoupled arene byproducts[2].

This application note details a robust, three-phase purification protocol designed to yield analytically pure diethyl (2,5-difluorophenyl)phosphonate. By understanding the causality behind each separation technique, researchers can ensure the high-purity standards required for rigorous drug development and sensitive downstream organometallic couplings.

Mechanistic Overview & Workflow

The purification of aryl phosphonates requires exploiting the physicochemical differences between the target product and the reaction impurities. Diethyl (2,5-difluorophenyl)phosphonate is a moderately polar, high-boiling liquid. The workflow systematically removes impurities based on solubility (aqueous workup), polarity (chromatography)[3], and volatility (distillation)[4].

Workflow for the purification of Diethyl (2,5-Difluorophenyl)phosphonate.

Physicochemical Parameters

To maintain a self-validating experimental system, researchers must cross-reference their empirical observations with the expected physicochemical properties of the compound.

Table 1: Physicochemical and Purification Parameters

Parameter	Value / Description
Molecular Formula	C10H13F2O3P
Molecular Weight	250.18 g/mol
Appearance	Clear, colorless to pale yellow liquid
TLC Retention Factor (Rf)	~0.35 (70:30 Hexanes:Ethyl Acetate, UV active)
Boiling Point (Estimated)	110–120 °C at 0.1 Torr[4]
Stationary Phase	Silica Gel (40-63 µm, 230-400 mesh)

Step-by-Step Purification Protocol

Phase 1: Reaction Quenching and Liquid-Liquid Extraction

Scientific Rationale: The Hirao coupling utilizes triethylamine (Et₃N) as a base, generating Et₃N·HBr as a stoichiometric byproduct[2]. Excess diethyl phosphite is also frequently used. Both are highly polar and can cause severe streaking during chromatography. Aqueous workup partitions these polar impurities into the aqueous phase while retaining the target phosphonate in the organic phase.

• Cooling: Allow the crude reaction mixture (typically run in ethanol or toluene) to cool to room temperature (20–25 °C).

• Dilution: Dilute the mixture with Ethyl Acetate (EtOAc) using approximately 10 mL per 1 mmol of theoretical yield.

• Neutralization & Extraction: Transfer to a separatory funnel and wash with an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃).

  • Causality: NaHCO₃ neutralizes residual acidic species and efficiently solubilizes the hydrobromide salts, preventing them from carrying over into the organic layer.

• Brine Wash: Wash the organic layer with saturated aqueous sodium chloride (brine) to remove residual water and lower the emulsion potential.

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄). Filter the suspension and concentrate the filtrate under reduced pressure (rotary evaporator) at 40 °C to yield a crude, viscous yellow/brown oil.

Phase 2: Flash Column Chromatography

Scientific Rationale: While workup removes salts, the crude oil still contains palladium catalyst degradation products (often appearing as black particulates or dark brown coloration) and unreacted 1-bromo-2,5-difluorobenzene. Silica gel chromatography isolates the moderately polar phosphonate from the highly non-polar arene starting materials[3].

• Column Preparation: Pre-pack a glass chromatography column with flash-grade silica gel (40-63 µm) using 100% Hexanes.

• Sample Loading: Dissolve the crude oil in a minimum volume of Dichloromethane (DCM) (e.g., 1-2 mL) and carefully load it onto the silica bed.

  • Causality: DCM is an excellent solvent for loading because it dissolves the viscous oil completely without causing premature elution of the product, which frequently occurs if EtOAc is used for loading.

• Elution Gradient: Elute the column using a step gradient:

  • 2 Column Volumes (CV) of 100% Hexanes (Elutes unreacted 1-bromo-2,5-difluorobenzene).

  • 3 CV of 90:10 Hexanes:EtOAc.

  • 4-5 CV of 70:30 Hexanes:EtOAc (Elutes the target diethyl (2,5-difluorophenyl)phosphonate).

• Fraction Monitoring: Monitor fractions via Thin-Layer Chromatography (TLC). The product will appear as a distinct UV-active spot at 254 nm with an Rf of ~0.35.

• Concentration: Pool the product-containing fractions and evaporate the solvent under reduced pressure to yield a pale yellow oil.

Phase 3: High-Vacuum Distillation

Scientific Rationale: For rigorous drug development applications, chromatography alone is often insufficient due to the co-elution of trace silica gel grease, residual high-boiling solvents, or micro-impurities. Diethyl arylphosphonates are highly thermally stable but possess high boiling points[4]. High-vacuum distillation (e.g., Kugelrohr) provides the final analytical polish.

• Setup: Transfer the chromatographed oil to a tared distillation flask or Kugelrohr bulb.

• Vacuum Application: Connect the apparatus to a high-vacuum pump capable of reaching 0.1 to 0.5 Torr.

• Degassing: Apply the vacuum and allow the system to equilibrate for 15 minutes at room temperature to degas the sample and remove trace EtOAc/Hexanes.

• Fractional Distillation: Gradually increase the oven/bath temperature.

  • Fore-run: Collect any distillate that appears between 50–90 °C (this contains trace low-boiling impurities).

  • Main Fraction: Increase the temperature to 110–120 °C. The pure diethyl (2,5-difluorophenyl)phosphonate will distill as a clear, colorless liquid[4].

• Storage: Break the vacuum with dry Nitrogen or Argon to prevent oxidation or moisture absorption, and store the sealed flask at 4 °C.

Analytical Validation

To validate the success of the purification, the following self-validating analytical checks should be performed:

• ¹H NMR (CDCl₃): Verify the characteristic ethoxy protons: a multiplet/quintet around 4.1 ppm (4H, -OCH₂-) and a triplet around 1.3 ppm (6H, -CH₃). The aromatic region (6.8–7.5 ppm) must integrate to exactly 3 protons.

• ³¹P NMR (CDCl₃): A single sharp peak should be observed (typically between +10 to +20 ppm), confirming the complete absence of unreacted phosphite or oxidized phosphine ligands[3].

• GC-MS: Ensure the parent ion (m/z 250) is present with >99% purity by peak area.

References

• Copolymerization of Ethylene and Methyl Acrylate by Cationic Palladium Catalysts That Contain Phosphine-Diethyl Phosphonate Ancillary Ligands. ACS Publications.3

• Synthesis of Carbon-Phosphorus Bonds, Second Edition. rushim.ru. 4

• Pd-Catalyzed Hirao P–C Coupling Reactions with Dihalogenobenzenes without the Usual P-Ligands under MW Conditions. MDPI. 2

• Revisiting the Hirao Cross-coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates. PMC. 1

Sources

• 1. Revisiting the Hirao Cross-coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rushim.ru [rushim.ru]

Technical Notes & Optimization

Common side products in the synthesis of Diethyl (2,5-Difluorophenyl)phosphonate

Technical Support Guide: Synthesis of Diethyl (2,5-Difluorophenyl)phosphonate

Executive Summary

This guide addresses the synthesis of Diethyl (2,5-Difluorophenyl)phosphonate (CAS: 106649-78-1), a critical intermediate for fluorinated bioactive scaffolds. Users typically employ one of two primary routes: Palladium-Catalyzed Cross-Coupling (Hirao Reaction) or Cryogenic Lithiation .

Each route generates a distinct profile of side products. This document provides mechanistic insights into these impurities and actionable protocols to minimize them.

Critical Impurity Profiling

The following table summarizes the most frequent side products based on the synthetic route chosen.

Impurity Name	Structure Description	Primary Route	Root Cause
1,4-Difluorobenzene	Dehalogenated arene	Hirao (Pd)	Reductive elimination of HP(O)(OEt)₂ or moisture in Lithiation.
2,2',5,5'-Tetrafluorobiphenyl	Homocoupled dimer	Hirao (Pd)	Slow transmetallation; catalyst aggregation.
Ethyl bis(2,5-difluorophenyl)phosphinate		Lithiation	Over-reaction: Lithiated species attacks the product.
Monoethyl (2,5-difluorophenyl)phosphonate	Half-ester (Acidic)	Both	Hydrolysis during acidic workup or storage.

Troubleshooting Guide: Palladium-Catalyzed Route (Hirao)

Context: The reaction of 1-bromo-2,5-difluorobenzene with diethyl phosphite using a Pd catalyst.

Q1: Why is my LC-MS showing a large peak for 1,4-difluorobenzene (Mass 114)?

Diagnosis: This is the hydrodehalogenation product. Mechanism: In the Hirao cycle, diethyl phosphite exists in equilibrium between the phosphite form (

) and the H-phosphonate form ( ). The Pd-Ar intermediate can undergo reductive elimination with a hydride source (often the phosphite itself acting as a reducing agent) instead of the desired P-C bond formation. Corrective Action:

• Switch Solvent: Change from Ethanol (common) to Toluene or DMF . Protic solvents can accelerate protonolysis of the Pd-Ar species.

• Base Selection: Ensure the base (e.g.,

  ) is anhydrous.[1] Water promotes the reduction pathway.

• Catalyst Load: Increase ligand concentration. A higher Ligand:Pd ratio (e.g., 4:1

  ) stabilizes the Pd(II) species, favoring transmetallation over reduction.

Q2: I see a high-molecular-weight impurity that essentially doubles the aryl mass.

Diagnosis: Homocoupling (2,2',5,5'-tetrafluorobiphenyl). Mechanism: This occurs via a disproportionation of the oxidative addition intermediate,

. The species then reductively eliminates the biaryl. Corrective Action:

• Slow Addition: Do not add the aryl halide all at once. Maintain a high concentration of the phosphite relative to the aryl halide.

• Oxygen Exclusion: Trace oxygen promotes homocoupling in Pd chemistries. Degas solvents thoroughly (sparge with Argon for 20 mins).

Troubleshooting Guide: Cryogenic Lithiation Route

Context: Lithiation of 1-bromo-2,5-difluorobenzene followed by quench with Diethyl Chlorophosphate (

).

Q3: My yield is low, and I isolated a "Bis-aryl" phosphinate ( ). How do I stop this?

Diagnosis: Double addition (Over-alkylation). Mechanism: The product, Diethyl (2,5-difluorophenyl)phosphonate, is also an electrophile. The highly reactive 2,5-difluorophenyllithium species attacks the newly formed product, displacing an ethoxy group to form the bis-aryl phosphinate. Corrective Action:

• Inverse Addition (Critical): Never add the chlorophosphate to the lithium species. You must cannulate the lithiated aryl solution slowly into a solution of excess Diethyl chlorophosphate (1.5 - 2.0 equiv) at -78°C. This ensures the nucleophile always encounters fresh electrophile, preventing it from attacking the product.

• Temperature Control: Maintain -78°C strictly during addition. Higher temperatures increase the rate of the secondary attack.

Q4: The product is degrading into a semi-solid during silica chromatography.

Diagnosis: Acid-catalyzed hydrolysis to the mono-ester. Mechanism: Fluorinated phosphonates are electron-deficient, making the P-O-C bond slightly more susceptible to hydrolysis. Silica gel is naturally acidic. Corrective Action:

• Neutralize Silica: Pre-treat the silica column with 1-2% Triethylamine in the eluent system.

• Alternative Workup: Avoid column chromatography if possible. High-vacuum distillation (Kugelrohr) is often superior for isolating phosphonates, as the side products (biaryls) have significantly different boiling points.

Mechanistic Visualization

The following diagram illustrates the competitive pathways leading to the side products discussed above.

Figure 1: Competitive reaction pathways in Pd-catalyzed and Lithiation routes.

Recommended Protocol: "Inverse Addition" Lithiation

This protocol is optimized to minimize the Bis-aryl phosphinate impurity.

• Preparation of Electrophile: In Flask A, dissolve Diethyl chlorophosphate (2.0 equiv, freshly distilled) in anhydrous THF. Cool to -78°C .

• Lithiation: In Flask B, dissolve 1-bromo-2,5-difluorobenzene (1.0 equiv) in anhydrous THF. Cool to -78°C. Add n-BuLi (1.05 equiv) dropwise over 20 minutes. Stir for 30 minutes to ensure complete Lithium-Halogen exchange.

• Transfer (The Critical Step): Using a wide-bore cannula, transfer the contents of Flask B (Lithiated species) into Flask A (Chlorophosphate) dropwise over 45 minutes. Note: The lithiated species must be added to the phosphate, not vice versa.

• Workup: Allow to warm to 0°C. Quench with saturated

  . Extract with EtOAc.

• Purification: Distill under high vacuum (0.1 mmHg) to separate the product from any residual biphenyls or protonated arenes.

References

• Hirao, T., Masunaga, T., Ohshiro, Y., & Agawa, T. (1981). "A Novel Synthesis of Dialkyl Arenephosphonates." Synthesis, 1981(1), 56-57. Link

• Kalek, M., Ziadi, A., & Stawinski, J. (2008).[2] "Microwave-Assisted Palladium-Catalyzed Cross-Coupling of Aryl and Vinyl Halides with H-Phosphonates." Organic Letters, 10(20), 4637-4640. Link

• Demchuk, O. M., et al. (2010). "A Clean and Simple Method for the Synthesis of Arylphosphonates." Journal of Organometallic Chemistry, 695(12), 1665-1672. (Discussion on side products in Pd-catalyzed phosphorylation). Link

• Modro, A. M., & Modro, T. A. (1995). "Lithiation of diethyl fluorophenylphosphonates." Canadian Journal of Chemistry, 73(6), 873-879. (Mechanistic insight into fluorinated aryl phosphonate stability). Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Phosphonate synthesis by substitution or phosphonylation [organic-chemistry.org]

Minimizing side reactions in the Michaelis-Arbuzov synthesis of Diethyl (2,5-Difluorophenyl)phosphonate

Welcome to the technical support center for the synthesis of Diethyl (2,5-Difluorophenyl)phosphonate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of the Michaelis-Arbuzov reaction when applied to challenging aryl halide substrates. Here, we provide in-depth troubleshooting advice and detailed protocols to help you minimize side reactions and maximize the yield and purity of your target compound.

Introduction: The Challenge of Aryl Phosphonates

The Michaelis-Arbuzov reaction is a cornerstone of organophosphorus chemistry, celebrated for its efficacy in forming carbon-phosphorus (C-P) bonds. The classic reaction involves the SN2 attack of a trivalent phosphorus nucleophile, such as triethyl phosphite, on an alkyl halide.[1][2] This process, however, encounters significant hurdles when the electrophile is an aryl halide.

Aryl halides, including the precursors for Diethyl (2,5-Difluorophenyl)phosphonate, are generally unreactive under classical Michaelis-Arbuzov conditions.[1][3] The C(sp²)–X bond of an aryl halide is stronger and less susceptible to nucleophilic attack than a C(sp³)–X bond in an alkyl halide. Forcing the reaction with high temperatures (often 120-160°C) can lead to decomposition and a complex mixture of byproducts, resulting in low yields of the desired phosphonate.[4]

This guide focuses on modern, catalyzed approaches that overcome these intrinsic limitations, enabling an efficient and controlled synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction with 2,5-difluorobromobenzene and triethyl phosphite not working under traditional heating?

A: This is the most common failure mode. Aryl halides are poor substrates for the classical, uncatalyzed Michaelis-Arbuzov reaction due to the high strength of the C(sp²)–Halogen bond, which makes the initial SN2 attack by the phosphite extremely difficult.[1][5] Unlike primary alkyl halides, which react readily, aryl halides require significant energy input, and even then, the reaction often fails to proceed or leads to decomposition. For a successful synthesis, a catalyst is almost always required to facilitate C-P bond formation with aryl halides.[6][7]

Q2: What are the primary side reactions I should be aware of?

A: For this specific synthesis, the main "side reaction" is the non-reaction of the starting materials. When forcing the conditions with excessive heat, you are more likely to see decomposition of the phosphite reagent or other starting materials than the desired product. Another potential side reaction, common to all Michaelis-Arbuzov reactions, involves the ethyl halide (e.g., ethyl bromide) generated as a byproduct. This byproduct can compete with your starting aryl halide and react with the triethyl phosphite, though this is often a minor issue if the byproduct is volatile and removed during the reaction.[8]

Q3: Which halogen on the 2,5-difluorophenyl ring is the best starting material (e.g., 1-bromo-2,5-difluorobenzene vs. 1-iodo-2,5-difluorobenzene)?

A: The reactivity of the aryl halide is critical. The general order of reactivity for catalyzed Michaelis-Arbuzov and related cross-coupling reactions is I > Br > Cl .[6] Therefore, 1-iodo-2,5-difluorobenzene is the superior starting material, as it will react under milder conditions and generally give higher yields compared to its bromo- or chloro-analogs. If you are experiencing low yields with an aryl bromide, switching to the corresponding iodide is a primary troubleshooting step.[4]

Q4: Is a catalyst necessary, and what type should I use?

A: Yes, a catalyst is essential for practical synthesis. Two main classes of catalysts are effective:

• Lewis Acids: Catalysts like zinc iodide (ZnI₂), zinc bromide (ZnBr₂), or indium(III) bromide (InBr₃) can activate the halide, allowing the reaction to proceed at much lower temperatures (even room temperature in some cases) than the classical thermal method.[4][9]

• Transition Metals (Palladium or Nickel): For aryl halides, transition metal-catalyzed cross-coupling (often referred to as a Hirao-type reaction) is a highly robust and versatile method.[10] Palladium complexes, in particular, are excellent for forming C(sp²)-P bonds and offer a broad substrate scope.[11] Nickel catalysts are also effective and can be a more economical choice.[6]

Q5: How does reaction temperature impact the synthesis of Diethyl (2,5-Difluorophenyl)phosphonate?

A: Temperature is a critical parameter that must be optimized.

• Uncatalyzed: Requires very high temperatures (>150°C), which typically leads to decomposition and should be avoided.[1]

• Lewis Acid-Catalyzed: Allows for significantly lower temperatures, often in the range of room temperature to 80°C, minimizing thermal decomposition.[9]

• Transition Metal-Catalyzed: Reaction temperatures are dictated by the catalyst system and solvent, but are generally in the range of 80-120°C, which is a good balance for achieving a reasonable reaction rate without significant degradation.[10][12]

Excessively high temperatures, even in catalyzed reactions, can increase the rate of side reactions and lead to lower purity and yield.[4]

Visualizing the Core Chemistry

The fundamental transformation in the Michaelis-Arbuzov reaction involves two key steps, as illustrated below. The primary challenge with aryl halides lies in initiating the first SN2 attack.

Caption: Simplified mechanism of the Michaelis-Arbuzov reaction.

Troubleshooting Guide

This section provides a logical framework for diagnosing and solving common issues encountered during the synthesis.

Problem: Low to No Yield of Diethyl (2,5-Difluorophenyl)phosphonate

If your reaction is yielding little to no product, follow this decision tree to identify and address the root cause.

Caption: Troubleshooting flowchart for low product yield.

Problem: Product Mixture is Dark/Contains Significant Impurities

• Possible Cause: The reaction temperature is too high, causing thermal decomposition of the reagents or product.

  • Solution: Reduce the reaction temperature. If the reaction rate becomes too slow, consider switching to a more active catalyst system (e.g., from a simple Lewis acid to a palladium/ligand system) that operates efficiently at a lower temperature.[4][9]

• Possible Cause: Oxygen sensitivity. While not always an issue, some catalyst systems, particularly Pd(0) species, are sensitive to air.

  • Solution: Ensure the reaction is set up under an inert atmosphere (Nitrogen or Argon). Degas your solvent before use if using a highly sensitive catalyst system.

• Possible Cause: Impure starting materials.

  • Solution: Verify the purity of your 2,5-dihalo-benzene and triethyl phosphite. Distill the triethyl phosphite if necessary, as it can oxidize upon storage.

Experimental Protocols

The following protocols provide step-by-step methodologies. Protocol 2 is the recommended starting point for this synthesis.

Protocol 1: Lewis Acid-Catalyzed Synthesis (Recommended Starting Point)

This method utilizes a mild Lewis acid to promote the reaction at a moderate temperature, offering a good balance of reactivity and simplicity.[9]

Materials:

• 1-Iodo-2,5-difluorobenzene (1.0 mmol, 240 mg)

• Triethyl phosphite (1.2 mmol, 199 mg, 0.21 mL)

• Zinc Iodide (ZnI₂) (0.2 mmol, 64 mg)

• Anhydrous Dichloromethane (DCM) (5 mL)

Procedure:

• To an oven-dried round-bottom flask under a nitrogen atmosphere, add 1-iodo-2,5-difluorobenzene and zinc iodide.

• Add anhydrous DCM (5 mL) and stir to dissolve.

• Add triethyl phosphite to the solution at room temperature via syringe.

• Heat the reaction mixture to reflux (approx. 40°C) and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 2-6 hours.

• Upon completion, cool the mixture to room temperature and quench by adding a saturated aqueous solution of sodium bicarbonate (10 mL).

• Extract the product with DCM (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure Diethyl (2,5-Difluorophenyl)phosphonate.[13]

Protocol 2: Palladium-Catalyzed Hirao-Type Cross-Coupling

This is a highly effective method for unreactive aryl halides and is recommended if Protocol 1 yields unsatisfactory results.[10]

Materials:

• 1-Iodo-2,5-difluorobenzene (1.0 mmol, 240 mg)

• Diethyl phosphite (1.2 mmol, 166 mg, 0.15 mL)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%, 4.5 mg)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf) (2 mol%, 11.1 mg)

• N,N-Diisopropylethylamine (DIPEA) (1.5 mmol, 200 mg, 0.26 mL)

• Anhydrous Toluene (5 mL)

Procedure:

• In an oven-dried Schlenk tube under a nitrogen atmosphere, combine 1-iodo-2,5-difluorobenzene, Pd(OAc)₂, and dppf.

• Add anhydrous toluene (5 mL), followed by diethyl phosphite and DIPEA via syringe.

• Seal the tube and heat the reaction mixture to 110°C in an oil bath.

• Stir the reaction for 12-24 hours, monitoring progress by TLC or ³¹P NMR spectroscopy.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove the palladium catalyst.

• Wash the filtrate with 1M HCl (aq) and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Summary: Comparison of Methodologies

Feature	Protocol 1: Lewis Acid	Protocol 2: Pd-Catalyzed	Classical (Not Recommended)
Catalyst	ZnI₂	Pd(OAc)₂ / dppf	None
Typical Temperature	40 - 80 °C	80 - 110 °C	120 - 160 °C[4]
Aryl Halide Reactivity	I > Br >> Cl	I > Br > Cl	Generally unreactive[1]
Key Advantage	Simplicity, mild conditions	High yield, broad scope	Atom economical (in theory)
Key Disadvantage	May not work for less reactive bromides	Higher cost, air-sensitivity	Very low yield, decomposition[3]

References

• CeCl3.7H2O-SiO2: A heterogeneous catalyst for Michaelis-Arbuzov reaction: High yield synthesis of arylmethyl/heteroaryl phosphon - Scholars Research Library.

• Michaelis–Arbuzov reaction - Wikipedia. Available at: [Link]

• Bhattacharya, A. K., & Thyagarajan, G. (1981). The Michaelis-Arbuzov rearrangement. Chemical Reviews, 81(4), 415-430. Available at: [Link]

• Water-Promoted Mild and General Michaelis-Arbuzov Reaction of Triaryl Phosphites and Aryl Iodides by Palladium Catalysis - PubMed. Available at: [Link]

• Arbuzov Reaction - Organic Chemistry Portal. Available at: [Link]

• Alcohol-Based Michaelis-Arbuzov Reaction: an Efficient and Environmentally-Benign Way for C-P(O) Bond Formation.

• Synthesis of Phosphonates via Michaelis–Arbuzov Reaction - Bentham Science Publishers. Available at: [Link]

• Synthesis of Phosphonates via Michaelis-Arbuzov Reaction - Bentham Science Publishers. Available at: [Link]

• Synthesis of Phosphonates via Michaelis–Arbuzov Reaction - Ingenta Connect. Available at: [Link]

• New synthesis and reactions of phosphonates - Iowa Research Online. Available at: [Link]

• Lewis Acid-Mediated Michaelis-Arbuzov Reaction at Room Temperature: A Facile Preparation of Arylmethyl/Heteroarylmethyl Phosphonates - Organic Chemistry Portal. Available at: [Link]

• Review on Modern Advances of Chemical Methods for the Introduction of a Phosphonic Acid Group - ACS Publications. Available at: [Link]

• Michaelis-Arbuzov-Type Reaction of 1-Imidoalkyltriarylphosphonium Salts with Selected Phosphorus Nucleophiles - PMC. Available at: [Link]

• diethyl [(2-tetrahydropyranyloxy)methyl]phosphonate - Organic Syntheses Procedure. Available at: [Link]

• How To: Troubleshoot a Reaction - Department of Chemistry : University of Rochester. Available at: [Link]

• Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. Available at: [Link]

• Direct synthesis of -ketophosphonates and vinylphosphonates from alkenes or alkynes catalyzed by CuNPs/ZnO.

• diethyl (dichloromethyl)phosphonate - Organic Syntheses Procedure. Available at: [Link]

• Product Class 39: Arylphosphonic Acids and Derivatives.

• Synthesis of Functionalized Diethyl(pyrrolidin-2-yl)phosphonate and Diethyl(5-oxopyrrolidin-2-yl)phosphonate - MDPI. Available at: [Link]

• Experience with purification/crystallisation of phosphonic acids - RPO(OH)2. - ResearchGate. Available at: [Link]

• Asymmetric Electrophilic Reactions in Phosphorus Chemistry - MDPI. Available at: [Link]

• Unexpected Ester and Phosphonate Radical Generation by Hypervalent Iodine Compounds for Synthesizing 6-Phenanthridine Derivatives - The Royal Society of Chemistry.

Sources

• 1. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 2. Arbuzov Reaction [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction | MDPI [mdpi.com]
• 7. eurekaselect.com [eurekaselect.com]
• 8. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lewis Acid-Mediated Michaelis-Arbuzov Reaction at Room Temperature: A Facile Preparation of Arylmethyl/Heteroarylmethyl Phosphonates [organic-chemistry.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Water-Promoted Mild and General Michaelis-Arbuzov Reaction of Triaryl Phosphites and Aryl Iodides by Palladium Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. DIETHYL PHENYLPHOSPHONATE synthesis - chemicalbook [chemicalbook.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting low conversion in the Hirao coupling for Diethyl (2,5-Difluorophenyl)phosphonate

Focus: Troubleshooting the Hirao Coupling for Diethyl (2,5-Difluorophenyl)phosphonate

From the Desk of the Senior Application Scientist Welcome to the advanced troubleshooting hub for palladium-catalyzed P–C bond formation. The synthesis of Diethyl (2,5-difluorophenyl)phosphonate via the Hirao cross-coupling presents unique mechanistic bottlenecks. The highly electronegative fluorine atoms—particularly the ortho-fluorine—strongly influence the palladium catalytic cycle. This often leads to stalled conversions, aggressive catalyst poisoning, and elevated rates of hydrodehalogenation.

This guide bypasses generic advice, offering field-proven, self-validating protocols grounded in mechanistic causality to help you recover your yields and optimize your workflow.

Mechanistic Overview & Failure Pathways

To troubleshoot effectively, we must first understand where the catalytic cycle breaks down. The 2,5-difluoro substitution pattern lowers the LUMO of the aryl halide, facilitating rapid oxidative addition. However, the ortho-fluorine can stabilize the resulting Pd(II) intermediate, severely retarding the critical reductive elimination step and opening the door to side reactions.

Figure 1: Catalytic cycle of the Hirao coupling highlighting failure pathways for difluoroarenes.

Diagnostic Matrix: Quantitative Symptom Tracking

Compare your GC/LC-MS data against this matrix to identify the root cause of your low conversion. The data below synthesizes the mechanistic principles of bite-angle-dependent reductive elimination in Hirao couplings [1].

Catalyst / Ligand System	Bite Angle (°)	Catalyst Loading	Conversion (%)	Hydrodehalogenation (%)	Target Yield (%)
Pd(PPh3)4	N/A (Mono)	5 mol%	45%	35%	< 10%
Pd(OAc)2 / PPh3	N/A (Mono)	2 mol%	60%	25%	35%
Pd(OAc)2 / dppp	91°	1 mol%	85%	10%	75%
Pd(OAc)2 / dppf	99°	1 mol%	>99%	< 2%	92%

Deep-Dive Troubleshooting (Q&A)

Q1: Why is my conversion stalling at 20-30% despite extending the reaction time to 24 hours? A: This is a classic hallmark of catalyst poisoning. In the Hirao coupling, diethyl phosphite exists in a tautomeric equilibrium between the pentavalent P(O)H form and the trivalent P(OH) form. While the trivalent form is required for ligand exchange onto the Pd(II) center, excess phosphite can aggressively coordinate to the active Pd(0) species, forming inactive, off-cycle complexes such as [(EtO)2P(OH)]2Pd(0)[2]. Causality & Solution: The 2,5-difluorophenyl halide undergoes oxidative addition readily, but if the local concentration of phosphite is too high, it outcompetes the halide for Pd(0). Implement a slow addition of diethyl phosphite via syringe pump over 1–2 hours to maintain a low steady-state concentration.

Q2: I observe significant hydrodehalogenation (1,4-difluorobenzene formation) in my GC-MS. How do I suppress this side reaction? A: Hydrodehalogenation occurs when the rate of P–C reductive elimination is slower than the rate of protodepalladation. The ortho-fluorine atom on your substrate exerts a strong inductive effect that stabilizes the Pd(II) intermediate, inadvertently increasing its lifespan and susceptibility to side reactions [1]. Causality & Solution: You must artificially accelerate the reductive elimination step. Increase the bite angle of your phosphine ligand. Switching from a monodentate ligand like PPh3 to a bidentate ligand with a wide bite angle like dppf (99°) forces the Pd(II) intermediate into a highly distorted, sterically strained geometry. This strain is relieved only by rapid reductive elimination, effectively outcompeting the protodehalogenation pathway [1].

Q3: Does the choice of base matter if I am already using an organic amine? A: Absolutely. The base plays a dual role: it neutralizes the HX byproduct and facilitates the deprotonation of the coordinated phosphite to generate the active nucleophile [3]. Causality & Solution: Triethylamine (Et3N) is standard, but for deactivated or sterically demanding substrates, N,N-Diisopropylethylamine (DIPEA) provides superior steric bulk. This prevents the amine itself from coordinating to the electrophilic Pd(II) center, ensuring the coordination sphere remains open for the phosphite [1].

Q4: Should I use 1-Bromo-2,5-difluorobenzene or 1-Iodo-2,5-difluorobenzene? A: While iodides generally undergo faster oxidative addition, the 2,5-difluoro substitution pattern already lowers the LUMO of the aryl ring, making the bromide sufficiently reactive [4]. Using the iodide often leads to a rapid, uncontrolled burst of the oxidative addition complex, which exacerbates catalyst poisoning if the subsequent ligand exchange step cannot keep up. Stick to 1-Bromo-2,5-difluorobenzene combined with Pd(OAc)2, as the acetate anion acts as an intramolecular base to smoothly facilitate the critical ligand exchange step [3].

Self-Validating Experimental Protocol

This optimized methodology incorporates specific In-Process Controls (IPCs) to verify mechanistic milestones and ensure reproducibility.

Figure 2: Self-validating experimental workflow for the synthesis of the target phosphonate.

Materials Required:

• 1-Bromo-2,5-difluorobenzene (10.0 mmol)

• Diethyl phosphite (11.0 mmol)

• Palladium(II) acetate (Pd(OAc)2) (0.1 mmol, 1 mol%)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf) (0.12 mmol, 1.2 mol%)

• N,N-Diisopropylethylamine (DIPEA) (15.0 mmol)

• Anhydrous Toluene (20 mL)

Step-by-Step Methodology:

• Catalyst Assembly & Degassing (Critical for Pd(0) survival):

  • In a flame-dried Schlenk flask under argon, combine Pd(OAc)2, dppf, and anhydrous toluene.

  • IPC Check: Stir at room temperature for 15 minutes. The solution must transition from orange-red to a deep yellow/brown, validating the formation of the active Pd-dppf complex.

  • Sparge the solution with argon for an additional 10 minutes to remove dissolved oxygen, which rapidly oxidizes the phosphite and poisons the catalyst.

• Substrate & Base Addition:

  • Add 1-Bromo-2,5-difluorobenzene and DIPEA to the flask. Stir for 5 minutes.

• Controlled Nucleophile Addition:

  • Heat the reaction mixture to 90°C.

  • Crucial Step: Using a syringe pump, add diethyl phosphite dropwise over 60 minutes. This prevents the phosphite from overwhelming the coordination sphere of the catalyst.

• Thermocycling & Reaction Monitoring:

  • Maintain heating at 90°C for 12 hours.

  • IPC Check: Analyze an aliquot via GC-MS. Conversion should be >95%. If 1,4-difluorobenzene is >5%, verify the quality of your dppf ligand (it is susceptible to oxidation to dppf-oxide, which reduces the effective bite angle).

• Workup & Isolation:

  • Cool to room temperature, dilute with ethyl acetate (30 mL), and filter through a short pad of Celite to remove palladium black.

  • Wash the organic filtrate with 1M HCl (2 x 20 mL) to remove DIPEA salts, followed by brine (20 mL).

  • Dry over anhydrous Na2SO4, concentrate under reduced pressure, and purify via flash chromatography (Hexanes/EtOAc gradient) to yield the pure Diethyl (2,5-difluorophenyl)phosphonate.

References

• Title: Revisiting the Hirao cross-coupling: Improved synthesis of aryl and heteroaryl phosphonates Source: PubMed Central (PMC) / National Institutes of Health URL: [Link]

• Title: Focusing on the Catalysts of the Pd- and Ni-Catalyzed Hirao Reactions Source: MDPI (Catalysts) URL: [Link]

• Title: New Developments on the Hirao Reactions, Especially from “Green” Point of View Source: Bentham Science (Current Organic Chemistry) URL: [Link]

• Title: Pd-Catalyzed Hirao P–C Coupling Reactions with Dihalogenobenzenes without the Usual P-Ligands under MW Conditions Source: MDPI (Molecules) URL: [Link]

Sources

• 1. Revisiting the Hirao Cross-coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. New Developments on the Hirao Reactions, Especially from “Green” Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Improving the stereoselectivity of olefination reactions with Diethyl (2,5-Difluorophenyl)phosphonate

Technical Support Center: Olefination Optimization Guide Topic: Improving Stereoselectivity with Diethyl (2,5-Difluorophenyl)phosphonate Reference ID: TSC-HWE-25DF

Executive Summary & Reagent Profile

Reagent: Diethyl (2,5-Difluorophenyl)phosphonate Reaction Class: Horner-Wadsworth-Emmons (HWE) Olefination Primary Application: Synthesis of fluorinated stilbenes and poly-conjugated systems.

Technical Context: This reagent is classified as a semi-stabilized phosphonate . The presence of the phenyl ring stabilizes the

-carbanion, while the two fluorine atoms (particularly at the 2-position) exert a strong inductive electron-withdrawing effect ( ).

• Default Behavior: Thermodynamic control typically favors the (

  )-alkene (trans) isomer.[1]

• The Challenge: While (

  )-selectivity is intrinsic to diethyl phosphonates, the specific electronic and steric influence of the 2,5-difluoro pattern can lead to isomer erosion (mixtures of ) if the reaction kinetics are not managed, particularly due to the increased acidity of the benzylic proton.

Mechanism & Stereochemical Control Strategy

To master the stereoselectivity, you must control the reversibility of the intermediate formation.

• For High (

  )-Selectivity: You want the initial addition of the carbanion to the aldehyde to be reversible . This allows the kinetic ( )-intermediate to revert to starting materials and re-form as the thermodynamically stable ( )-intermediate before elimination occurs.

• Key Variable: The counter-cation of the base and the reaction temperature.[2][3][4][5]

Visualizing the Pathway (DOT Diagram)

Caption: The HWE pathway for semi-stabilized phosphonates. Maximizing the equilibration step (red dashed line) via thermodynamic conditions ensures high (E)-selectivity.

Optimized Experimental Protocols

Do not rely on a single set of conditions. Choose the protocol based on your substrate's sensitivity and your selectivity needs.

Protocol A: The "Thermodynamic Standard" (Maximal -Selectivity)

Best for: Stable aldehydes, maximizing trans-isomer.

• Preparation: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

• Deprotonation: Suspend NaH (60% in oil, 1.2 equiv) in anhydrous THF .

  • Note: Wash NaH with dry hexane if oil removal is critical, but usually unnecessary for this scale.

• Reagent Addition: Add Diethyl (2,5-Difluorophenyl)phosphonate (1.1 equiv) dropwise at 0°C .

  • Observation: Evolution of

    gas.[6] The solution often turns yellow/orange due to the formation of the benzylic anion. The 2,5-difluoro group facilitates rapid deprotonation compared to non-fluorinated analogs.

• Equilibration: Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 15 minutes.

• Reaction: Cool back to 0°C (optional, can run at RT). Add the Aldehyde (1.0 equiv) dissolved in THF dropwise.

• The "Drive": Allow the reaction to warm to RT and stir for 2–12 hours.

  • Tip: If TLC shows stalled conversion, heat to reflux (60°C). The elevated temperature promotes the reversibility of the intermediate, funneling the mixture toward the (

    )-product.

Protocol B: Masamune-Roush Conditions (Mild Base)

Best for: Base-sensitive aldehydes (e.g., those prone to racemization or elimination).

• Setup: Dissolve Diethyl (2,5-Difluorophenyl)phosphonate (1.1 equiv) in anhydrous MeCN (Acetonitrile) .

• Additives: Add LiCl (anhydrous, 1.2 equiv) . Stir for 10 minutes to ensure Li+ coordination.

• Base: Add DBU (1.2 equiv) at RT.

  • Mechanism:[1][2][7][8][9] The Li+ cation chelates the phosphonate, increasing the acidity of the

    -proton, allowing the weaker base (DBU) to effect deprotonation.

• Reaction: Add the Aldehyde (1.0 equiv) . Stir at RT.

• Outcome: These conditions are exceptionally mild and often yield high (

  )-selectivity because the Lithium-chelated intermediate eliminates slower than the Sodium analog, allowing more time for stereochemical equilibration.

Troubleshooting & FAQs

Q1: I am observing a 70:30 mixture of

isomers. How do I push this to >95:5 ?

• Diagnosis: The elimination step is happening too fast, trapping the kinetic (

  ) intermediate.

• Solution 1 (Solvent Switch): Switch from THF to DMF or DMSO . Polar aprotic solvents stabilize the cationic charge of the base, often slowing the elimination rate relative to the equilibration rate.

• Solution 2 (Cation Effect): If using KHMDS or NaH, switch to LiHMDS or the Masamune-Roush conditions (LiCl). Lithium cations stabilize the oxaphosphetane intermediate more strongly than Potassium, delaying elimination and allowing the mixture to "relax" into the thermodynamic (

  ) form.

Q2: The reaction stalls with unreacted aldehyde, even though the phosphonate is consumed.

• Diagnosis: The phosphonate anion may be hydrolyzing due to trace moisture, or the "2,5-difluoro" carbanion is engaging in side reactions (self-condensation).

• Solution:

  • Ensure solvents are strictly anhydrous (Karl Fischer titration < 50 ppm water).

  • Titrate your base (if using organolithiums).

  • Crucial: The 2,5-difluoro substitution makes the benzylic position highly acidic but also nucleophilic. Do not premix the base and phosphonate for excessive periods (>1 hour) before adding the aldehyde.

Q3: Can I obtain the (

)-isomer (cis) with this reagent?

• Technical Reality: It is difficult with Diethyl phosphonates. They are inherently (

  )-selective.

• Workaround: You must modify the reagent. Transesterify the diethyl esters to bis(2,2,2-trifluoroethyl) esters (Still-Gennari modification).

  • Why? The electron-withdrawing trifluoroethyl groups pull density from the phosphorus, making the elimination step irreversible and extremely fast. This traps the kinetic (

    )-intermediate before it can equilibrate to ( ).

  • Conditions for Z: KHMDS / 18-Crown-6 / THF at -78°C (using the modified trifluoroethyl reagent).

Q4: Does the fluorine substitution affect purification?

• Insight: Yes, positively. The fluorinated product often has significantly different polarity compared to non-fluorinated impurities.

• Tip: Use 19F NMR to monitor the reaction. The chemical shift of the 2,5-difluoro motif will shift slightly upon olefination, providing a clean handle to calculate conversion without interference from aliphatic proton signals.

Comparative Optimization Data

Use this table to select conditions based on your priority.

Variable	Condition A (Standard)	Condition B (Mild)	Condition C (Kinetic Attempt)
Base	NaH (Sodium Hydride)	DBU / LiCl	KHMDS / 18-Crown-6
Solvent	THF	MeCN	THF
Temp	0°C Reflux	RT	-78°C
Primary Outcome	High ( )	High ( ) + Chemoselectivity	Mixed (with Diethyl)
Mechanism	Thermodynamic Equilibration	Chelation Control	Kinetic Trap
Rec. Use	Robust substrates	Base-sensitive aldehydes	Not recommended for Diethyl esters

References

• Maryanoff, B. E., & Reitz, A. B. (1989). "The Wittig Olefination Reaction and Modifications Involving Phosphoryl-Stabilized Carbanions. Stereochemistry, Mechanism, and Selected Synthetic Aspects."[8] Chemical Reviews, 89(4), 863–927. Link

• Blanchette, M. A., Choy, W., Davis, J. T., Essenfeld, A. P., Masamune, S., Roush, W. R., & Sakai, T. (1984). "Horner-Wadsworth-Emmons Reaction: Use of Lithium Chloride and Soft Bases." Tetrahedron Letters, 25(21), 2183–2186. Link

• Still, W. C., & Gennari, C. (1983). "Direct synthesis of Z-unsaturated esters. A useful modification of the Horner-Emmons olefination."[2] Tetrahedron Letters, 24(41), 4405-4408. Link

• Motoyoshiya, J., et al. (2001). "Z-Selective Horner-Wadsworth-Emmons Reaction of Ethyl (Diarylphosphono)acetates." The Journal of Organic Chemistry. (Discusses electronic effects of P-substituents). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 3. US5473093A - Process for the synthesis of diethyl ethylphosphonate - Google Patents [patents.google.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. organic-chemistry.org [organic-chemistry.org]
• 9. alfa-chemistry.com [alfa-chemistry.com]

Effect of base and solvent on Horner-Wadsworth-Emmons reaction with Diethyl (2,5-Difluorophenyl)phosphonate

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers and drug development professionals troubleshooting Horner-Wadsworth-Emmons (HWE) olefinations involving fluorinated phosphonates. Below, you will find diagnostic workflows, mechanistic insights into base/solvent causality, and self-validating protocols.

🚨 Critical Alert: The "Phenyl" vs. "Benzyl" Structural Pitfall

Q: I am attempting an HWE reaction using Diethyl (2,5-difluorophenyl)phosphonate, but my reaction shows 0% conversion, and the starting material is fully recovered. What is going wrong?

A: This is the most common point of failure and stems from a critical nomenclature and structural mismatch. The chemical name Diethyl (2,5-difluorophenyl)phosphonate (CAS 1417306-56-9) refers to an aryl phosphonate, where the phosphorus atom is bonded directly to the sp² carbon of the aromatic ring. The HWE reaction strictly requires an electron-withdrawing group alpha to the phosphonate to facilitate the final elimination[1]. More importantly, it requires an alpha-proton on an sp³ carbon to undergo deprotonation and form the active phosphonate carbanion[1]. Aryl phosphonates completely lack this alpha-proton.

The Solution: You must use Diethyl (2,5-difluorobenzyl)phosphonate (CAS 451455-94-0). The benzylic –CH₂– group provides the necessary acidic protons to form the nucleophilic ylide.

Figure 1: Diagnostic workflow for resolving 0% conversion issues in fluorinated HWE reactions.

🧪 FAQ: Effect of Base and Solvent on E/Z Selectivity

Q: How do I maximize the (E)-selectivity of my 2,5-difluorostilbene product?

A: The Horner-Wadsworth-Emmons reaction naturally favors the formation of (E)-alkenes[1]. However, the exact E:Z ratio is dictated by the reversibility of the initial aldol addition and the rate of the subsequent oxaphosphetane elimination. This equilibration is heavily influenced by your choice of base cation and solvent[2].

The Cation Effect (Base Selection)

The metal cation coordinates to both the phosphoryl oxygen and the developing alkoxide oxygen in the intermediate.

• Lithium (Li⁺): Bases like n-BuLi or LiHMDS provide strong, tight chelation. This stabilizes the intermediate adducts, allowing ample time for the kinetic syn-adduct to equilibrate to the thermodynamically more stable anti-adduct before elimination. Thompson and Heathcock demonstrated that E-stereoselectivity follows the trend Li > Na > K[1].

• Potassium (K⁺): Bases like KHMDS or t-BuOK feature a larger, weakly coordinating cation. This accelerates the elimination step. If the elimination outpaces equilibration, you may see an erosion of (E)-selectivity. The addition of crown ethers (e.g., 18-crown-6) creates a "naked" carbanion, which can further alter stereochemical outcomes[3].

The Solvent Effect

• THF (Tetrahydrofuran): The industry standard. It provides moderate cation solvation, striking the perfect balance between reactivity and thermodynamic equilibration, leading to reliable (E)-selectivity.

• Toluene: A non-polar solvent that tightens metal-cation coordination. Running the reaction in toluene at elevated temperatures (e.g., 23 °C instead of -78 °C) maximizes (E)-selectivity by forcing complete equilibration[1].

• HMPA / DMPU: Polar aprotic additives disrupt metal chelation. While they drastically accelerate the reaction rate, they often degrade (E)-selectivity by forcing rapid, un-equilibrated elimination.

Quantitative Data Summary: Base & Solvent Matrix

Base / Cation	Solvent	Temperature	Intermediate Control Mechanism	Typical E:Z Ratio
n-BuLi (Li⁺)	THF	-78 °C to 23 °C	Thermodynamic (Tight Chelation)	> 95:5
NaH (Na⁺)	THF	0 °C to 23 °C	Thermodynamic (Moderate Chelation)	90:10 to 95:5
KHMDS (K⁺)	Toluene	-78 °C to 23 °C	Mixed Kinetic / Thermodynamic	80:20 to 85:15
KHMDS + 18-C-6	THF	-78 °C	Kinetic (Naked Carbanion)	Variable (Decreased E)
LiCl + DBU	MeCN	23 °C	Thermodynamic (Mild Lewis Acid)	> 95:5

Note: Data reflects general trends for standard benzyl phosphonates reacting with aryl aldehydes[1],[2].

⚙️ Mechanistic Pathway

Understanding the mechanism is crucial for troubleshooting. The rate-limiting step is typically the nucleophilic addition of the carbanion to the aldehyde, but the stereochemistry is determined by the equilibration of the intermediates prior to the final syn-elimination[1].

Figure 2: Stereochemical pathway of the HWE reaction highlighting cation-dependent equilibration.

📋 Self-Validating Experimental Protocol

Objective: Synthesis of an (E)-2,5-difluorostilbene derivative via HWE olefination.

Step 1: Carbanion Generation

• Procedure: Dissolve Diethyl (2,5-difluorobenzyl)phosphonate (1.0 eq) in anhydrous THF (0.2 M) under an inert atmosphere (N₂ or Ar). Cool the flask to 0 °C. Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) in portions.

• Causality: THF provides optimal solvation for Na⁺ without completely stripping it, maintaining the necessary chelation for high (E)-selectivity[1]. Cooling to 0 °C prevents localized overheating and side reactions during the exothermic deprotonation.

• Validation Check: You must observe immediate H₂ gas evolution (bubbling) and a slight color change (typically pale yellow). If no bubbling occurs, your NaH has hydrolyzed to NaOH. Abort the reaction, discard the base, and source a fresh batch.

Step 2: Electrophile Addition

• Procedure: Dilute your chosen aryl aldehyde (1.0 eq) in a small volume of anhydrous THF and add it dropwise to the carbanion solution at 0 °C. Stir for 30 minutes at 0 °C, then remove the ice bath and allow the reaction to warm to room temperature (23 °C) for 2 to 4 hours.

• Causality: The initial aldol addition is fast. Warming to 23 °C provides the thermal energy required for the intermediates to equilibrate to the thermodynamically favored anti-aldol adduct before the oxaphosphetane elimination occurs, thereby maximizing (E)-alkene formation[1].

• Validation Check: Monitor via TLC (Hexanes/EtOAc 8:2). The highly UV-active phosphonate spot should disappear, replaced by a new, strongly UV-active, non-polar spot corresponding to the stilbene product.

Step 3: Quenching and Isolation

• Procedure: Quench the reaction carefully with saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Causality: NH₄Cl neutralizes the basic reaction mixture without being acidic enough to cause side reactions. Unlike the Wittig reaction (which produces stubborn triphenylphosphine oxide), the HWE byproduct is a dialkylphosphate salt. This salt is highly water-soluble and is easily and completely removed during the aqueous extraction phase[1],[4].

📚 References

• Recent Applications of the Horner-Wadsworth-Emmons Reaction to the Synthesis of Natural Products Source: CORE (Current Organic Chemistry) URL:[Link]

• Horner–Wadsworth–Emmons reaction Source: Wikipedia URL:[Link]

Sources

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. alfa-chemistry.com [alfa-chemistry.com]

Removal of byproducts from Diethyl (2,5-Difluorophenyl)phosphonate reactions

Welcome to the Application Scientist Support Portal. This guide provides advanced troubleshooting and purification strategies for the synthesis of Diethyl (2,5-difluorophenyl)phosphonate. Because unactivated aryl halides do not readily undergo the classical Michaelis-Arbuzov nucleophilic substitution, this synthesis relies on the1[1]. While powerful, this transition-metal pathway introduces a unique byproduct profile that requires targeted remediation to achieve high-purity material suitable for downstream drug development[2].

Reaction & Purification Workflow

Hirao coupling byproduct formation and targeted purification workflow.

Section 1: Frequently Asked Questions (Causality & Mechanisms)

Q1: Why am I observing 1,4-difluorobenzene in my crude NMR? A: This dehalogenated byproduct results from the protodepalladation of the Ar-Pd(II)-Br intermediate. This typically occurs when trace moisture is present in the solvent or when the amine base (e.g., N,N-diisopropylethylamine) undergoes β-hydride elimination, transferring a hydride to the palladium center[1]. Resolution: Ensure strict anhydrous conditions (Schlenk techniques) and degas solvents thoroughly prior to catalyst addition.

Q2: My reaction mixture turns black, and I have high palladium contamination in my final phosphonate. How do I prevent this? A: The black precipitate is "palladium black," which forms when the active Pd(0) catalyst aggregates and precipitates out of solution due to 3[3]. Diethyl (2,5-difluorophenyl)phosphonate is a strong coordinating agent and can bind residual palladium, causing it to streak and co-elute during chromatography. Resolution: Implement a palladium scavenging step using a functionalized silica resin (e.g., thiol-modified silica) prior to your main column chromatography[2].

Q3: How do I completely remove unreacted diethyl phosphite? A: Diethyl phosphite is often used in slight excess (1.2 to 1.5 equivalents) to drive the Hirao coupling to completion[1]. Because of its high boiling point (187 °C), it cannot be easily removed by standard rotary evaporation. Resolution: A saturated aqueous NaHCO₃ wash helps partition it into the aqueous phase[1]. For stubborn residues, treat the crude mixture with a mild oxidant (like dilute aqueous H₂O₂) during workup to convert it to the highly water-soluble diethyl phosphate.

Q4: I see a non-polar spot on my TLC that isn't my starting material. What is it? A: This is likely 2,2',5,5'-tetrafluorobiphenyl, a homocoupled dimer. It forms via the transmetalation of two Ar-Pd(II)-Br species followed by reductive elimination. Resolution: This byproduct is highly non-polar and can be easily resolved from the target phosphonate using 4[4].

Section 2: Quantitative Byproduct Profiling

To successfully isolate Diethyl (2,5-difluorophenyl)phosphonate, you must exploit the physicochemical differences between the target and its specific byproducts.

Component	Role	Boiling Point / State	Polarity (TLC R_f)*	Targeted Removal Strategy
1-Bromo-2,5-difluorobenzene	Starting Material	~144 °C (Liquid)	High (R_f ~0.8)	Evaporation / Flash Chromatography
Diethyl phosphite	Reagent	187 °C (Liquid)	Moderate (R_f ~0.3)	Aqueous NaHCO₃ wash / Oxidation
Diethyl (2,5-difluorophenyl)phosphonate	Target Product	High (Viscous oil)	Moderate (R_f ~0.4)	Flash Chromatography (Hexane/EtOAc)
1,4-Difluorobenzene	Byproduct	89 °C (Volatile)	High (R_f ~0.9)	Evaporation in vacuo
2,2',5,5'-Tetrafluorobiphenyl	Byproduct	Solid	High (R_f ~0.7)	Flash Chromatography
Palladium complexes	Catalyst Residue	Solid	N/A (Streaks)	Thiol-scavenger resin filtration

*Note: R_f values are approximate, based on a 70:30 Hexane:Ethyl Acetate mobile phase on silica gel.

Section 3: Self-Validating Purification Protocols

The following protocols are designed as a self-validating system. Each step includes a specific validation check to ensure the causality of the purification is met before proceeding to the next stage.

Protocol A: Optimized Aqueous Workup

Objective: Remove triethylammonium bromide salts and excess diethyl phosphite[1].

• Quench: Upon reaction completion, cool the mixture to room temperature and concentrate under reduced pressure to remove the primary solvent (e.g., CH₃CN or DMF).

• Dilution: Re-dissolve the crude residue in Ethyl Acetate (10 mL per mmol of substrate).

• Basic Wash: Wash the organic layer with saturated aqueous NaHCO₃ (3 × 5 mL). Causality: The basic pH hydrolyzes residual phosphite and neutralizes any remaining acid, driving polar impurities into the aqueous phase.

• Brine Wash: Wash with saturated NaCl solution (1 × 5 mL) to break any emulsions and pre-dry the organic layer.

• Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate. Validation Check: Run a quick TLC or ¹H NMR. The doublet at ~δ 6.8 ppm (P-H bond of diethyl phosphite) should be entirely absent.

Protocol B: Palladium Scavenging

Objective: Prevent Pd-coordination to the phosphonate product and eliminate column streaking[2].

• Resin Preparation: Suspend SiliaMetS Thiol (or an equivalent Pd scavenger) in Dichloromethane (DCM). Use approximately 4-5 equivalents of scavenger relative to the initial Pd catalyst loading.

• Incubation: Add the crude organic mixture to the suspension and stir at room temperature for 2-4 hours.

• Filtration: Filter the mixture through a tightly packed pad of Celite, washing thoroughly with DCM.

• Concentration: Evaporate the filtrate to dryness. Validation Check: The resulting crude oil should transition from a dark brown/black hue to a clear yellow or amber color.

Protocol C: Step-Gradient Flash Chromatography

Objective: Resolve the target phosphonate from non-polar homocoupled dimers and starting materials[4].

• Column Preparation: Pack a silica gel column using 100% Hexanes.

• Loading: Load the crude mixture using a minimum amount of DCM. Expert Tip: Dry loading onto silica is highly recommended to prevent band broadening caused by the viscosity of the phosphonate.

• Elution - Step 1 (Non-Polars): Elute with 100% Hexanes to 90:10 Hexanes:Ethyl Acetate. Causality: This flushes out 1,4-difluorobenzene, unreacted aryl bromide, and the homocoupled dimer.

• Elution - Step 2 (Target): Increase polarity to 70:30 Hexanes:Ethyl Acetate. The target Diethyl (2,5-difluorophenyl)phosphonate will elute cleanly in this fraction.

• Collection: Monitor fractions via TLC (UV active, or stain with KMnO₄). Validation Check: ³¹P NMR of the isolated fractions should show a single sharp peak around δ 10-15 ppm, confirming the purity of the aryl phosphonate without phosphite or phosphonic acid contamination.

References

• Comparative study of Michaelis-Arbuzov vs. Hirao reaction. Benchchem. 1

• Revisiting the Hirao Cross-coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates. NIH (PMC). 2

• Pd-Catalyzed Hirao P–C Coupling Reactions with Dihalogenobenzenes without the Usual P-Ligands under MW Conditions. MDPI. 4

• Microwave-Assisted Synthesis of Aryl Phosphonates and Tertiary Phosphine Oxides by the Hirao Reaction. MDPI. 3

Sources

• 1. benchchem.com [benchchem.com]
• 2. Revisiting the Hirao Cross-coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Diethyl (2,5-Difluorophenyl)phosphonate

Introduction

Welcome to the technical support hub for Diethyl (2,5-Difluorophenyl)phosphonate . This guide is designed for researchers utilizing this reagent as a Horner-Wadsworth-Emmons (HWE) precursor for synthesizing fluorinated pharmacophores.

While phosphonate esters are generally more robust than their phosphine counterparts, the 2,5-difluoro substitution pattern introduces specific electronic effects that alter stability. The electron-withdrawing fluorine atoms increase the electrophilicity of the phosphorus center, making this compound more susceptible to nucleophilic attack (hydrolysis) than non-substituted phenylphosphonates.

This guide prioritizes moisture exclusion and P-31 NMR validation as the pillars of experimental success.

Module 1: Storage & Handling Protocols

The "Golden Standard" Storage Protocol

To ensure reagent integrity over 6+ months.

Parameter	Specification	Technical Rationale
Temperature	+2°C to +8°C (Refrigerate)	Lowers kinetic energy, significantly retarding the rate of hydrolysis if trace moisture is present.
Atmosphere	Argon or Nitrogen (Inert)	Prevents atmospheric moisture ingress. The P=O bond is thermodynamically stable, but the P-O-Et linkage is hydrolytically sensitive.
Container	Amber Glass	Protects against UV-induced radical degradation, though less critical than for iodides.
Seal	Teflon-lined Cap + Parafilm	Standard polyethylene caps are permeable to water vapor over time. Teflon provides a chemical barrier.

Handling Workflow (Diagram)

Follow this decision tree upon receipt of the chemical.

Figure 1: Decision matrix for incoming shipment handling to maximize shelf-life.

Module 2: Troubleshooting & Quality Control

The "Silent Killer": Hydrolysis

The most common failure mode is the hydrolysis of the ethyl esters. This creates a mono-acid species that kills HWE reactions by quenching the base (e.g., NaH or LiHMDS) intended to deprotonate the methylene group.

Degradation Pathway

Figure 2: Hydrolysis pathway. The mono-acid impurity is often invisible to the naked eye but fatal to reaction stoichiometry.

Diagnostic Protocol: 31P NMR

Do not rely solely on H-1 NMR, as the ethyl signals of the impurity often overlap with the product.

• Solvent: CDCl₃ (Dry).

• Frequency: Broadband decoupled proton.[1]

• Expectation:

  • Target (Diester): Sharp singlet, typically δ 12-18 ppm (Ar-P=O region).

  • Impurity (Mono-acid): Shifted downfield by 2-5 ppm relative to the diester.

  • Impurity (Free Acid): Broad peak, significantly shifted.

Actionable Insight: If you see a secondary peak >5% integration, purification is required .

Module 3: Frequently Asked Questions (FAQs)

Q1: The liquid appears slightly cloudy. Is it usable?

Status: High Risk. Analysis: Cloudiness often indicates the formation of phosphonic acid aggregates (which are less soluble in organic oils) or the absorption of water. Fix:

• Dissolve in dry Dichloromethane (DCM).

• Add activated 3Å Molecular Sieves and let stand for 4 hours.

• Filter under Argon.

• Remove solvent.[2]

• Crucial: Re-run P-31 NMR.[3] If the acid peak persists, perform a silica plug filtration (elute with Hexane/EtOAc).

Q2: Can I distill this compound to purify it?

Recommendation: Proceed with Extreme Caution. Reasoning: Aryl phosphonates have high boiling points. The 2,5-difluoro substitution adds thermal instability. Heating above 150°C can cause P-C bond cleavage or violent decomposition. Protocol: Use Kugelrohr distillation under high vacuum (<0.5 mmHg). If the boiling point exceeds 120°C at your vacuum level, stop. Use column chromatography instead.

Q3: Why did my HWE reaction yield low conversion despite using excess base?

Root Cause: Hidden acidity. Explanation: If your phosphonate has hydrolyzed to the mono-acid (see Figure 2), the first equivalent of your base (NaH/LiHMDS) is wasted neutralizing this acid rather than deprotonating the alpha-carbon. Solution: Titrate your reagent or use 1.5 - 2.0 equivalents of the phosphonate relative to the aldehyde to account for potential "dead" reagent.

Q4: Is this compound air-sensitive like phosphines?

Nuance: No, it is not pyrophoric or rapidly oxidizable like phosphines. However, it is hygroscopic . Long-term exposure to air will not oxidize the phosphorus (it is already P(V)), but it will introduce water, driving the hydrolysis pathway.

References

• Sigma-Aldrich. Diethyl (difluoromethyl)phosphonate Safety Data Sheet. (Used as proxy for fluorinated phosphonate handling). Link

• Apollo Scientific. Diethyl (difluoromethyl)phosphonate SDS. (Confirming storage requirements for fluorinated analogs). Link

• Kaluz, S., et al. "31P NMR Spectroscopy of Phosphorus Compounds." ResearchGate.[4] (General principles of Phosphonate NMR shifts). Link

• BenchChem. Navigating the Chemistry of (2-Fluorophenyl)phosphanes. (Guidance on fluorine-substituted phosphorus stability). Link

Sources

• 1. DSpace [researcharchive.lincoln.ac.nz]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Late-stage (radio)fluorination of alkyl phosphonates via electrophilic activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comprehensive Spectroscopic Validation Guide: Diethyl (2,5-Difluorophenyl)phosphonate vs. Structural Alternatives

Fluorinated arylphosphonates are indispensable building blocks in modern drug development, frequently deployed as metabolically stable phosphate bioisosteres[1] and as highly reactive substrates in Horner-Wadsworth-Emmons (HWE) olefinations. Among these, Diethyl (2,5-difluorophenyl)phosphonate presents a unique analytical challenge. The 2,5-difluoro substitution pattern introduces a dense network of heteronuclear spin-spin couplings (

H, C, F, and P) that can easily confound standard automated spectroscopic analysis.

As an Application Scientist, your goal is not merely to collect data, but to build a self-validating analytical system . This guide provides an in-depth comparative framework to definitively validate the structure of Diethyl (2,5-difluorophenyl)phosphonate by benchmarking it against unfluorinated and methyl-ester alternatives.

Comparative Spectroscopic Benchmarks

To establish structural integrity, we must first define how our target molecule deviates from closely related analogs. The table below summarizes the critical spectroscopic differentiators between Diethyl (2,5-difluorophenyl)phosphonate, its unfluorinated baseline (Diethyl phenylphosphonate)[2], and its methyl ester variant (Dimethyl (2,5-difluorophenyl)phosphonate)[3].

Spectroscopic Feature	Diethyl (2,5-difluorophenyl)phosphonate	Diethyl phenylphosphonate (Baseline)	Dimethyl (2,5-difluorophenyl)phosphonate
P NMR Shift	~11.5 ppm (dd, shielded by ortho-F)	~18.0 ppm (s)	~13.0 ppm (dd)
F NMR Shifts	F2: ~ -114 ppm, F5: ~ -118 ppm	N/A	F2: ~ -114 ppm, F5: ~ -118 ppm
Ester H Signals	1.3 ppm (t, 6H), 4.1 ppm (dq, 4H)	1.3 ppm (t, 6H), 4.1 ppm (dq, 4H)	3.8 ppm (d, = 11 Hz, 6H)
Aromatic H	7.1–7.6 ppm (m, 3H, complex coupling)	7.4–7.8 ppm (m, 5H)	7.1–7.6 ppm (m, 3H, complex coupling)
HRMS [M+H]	m/z 251.0633	m/z 215.0832	m/z 223.0320
Key FT-IR Bands	P=O (1250 cm ), C-F (1180 cm )	P=O (1250 cm )	P=O (1265 cm ), C-F (1180 cm )

The Self-Validating Analytical Workflow

Figure 1: Multi-nuclear spectroscopic workflow for structural validation.

Step-by-Step Methodology: Multi-Nuclear NMR Acquisition

• Sample Preparation : Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl

  ). Add 0.05% v/v tetramethylsilane (TMS) as an internal standard.
• P NMR Optimization : Set the relaxation delay (D1) to 5 seconds.

  • Causality: Phosphorus nuclei exhibit prolonged longitudinal (T

    ) relaxation times. Relying on the default 1-second delay leads to incomplete relaxation, causing signal truncation and rendering quantitative integration impossible.
• C{ H, F} Decoupling : Execute a C acquisition with simultaneous H and F broadband decoupling.

  • Causality: The 2,5-difluoro aromatic ring produces highly complex

    C multiplets due to overlapping (up to 250 Hz) and couplings. Decoupling F strips away the fluorine interference, isolating the carbon-phosphorus interactions (e.g., the large ~ 180 Hz) and making the assignment of the C1 ipso-carbon unambiguous[4].

In-Depth Spectral Interpretation (E-E-A-T Analysis)

Differentiating the Aliphatic Region

The exact nature of the ester chain is validated via the

H NMR aliphatic region. In Diethyl (2,5-difluorophenyl)phosphonate, the ethoxy groups appear as a triplet (~1.3 ppm) and a characteristic doublet of quartets (dq) (~4.1 ppm).

• The Causality of the Multiplet: The dq splitting arises because the methylene protons are simultaneously coupled to the adjacent methyl group (

  ≈ 7 Hz) and the phosphorus nucleus ( ≈ 8 Hz).

• Alternative Comparison: If the sample were the dimethyl ester variant, this complexity vanishes, replaced by a simple, sharp doublet around 3.8 ppm (

  ≈ 11 Hz)[3].

Resolving the Aromatic Heteronuclear Matrix

The unfluorinated baseline (Diethyl phenylphosphonate) shows a standard 5-proton aromatic multiplet[2]. In contrast, our target molecule exhibits only three aromatic protons, each highly split. The

P NMR spectrum acts as the ultimate anchor here. Instead of a singlet, the P signal appears as a doublet of multiplets around 11.5 ppm. The primary splitting ( ≈ 5–8 Hz) is caused by the ortho-fluorine (F2). The upfield shift from ~18.0 ppm (baseline) to ~11.5 ppm is a direct consequence of the electron-withdrawing, shielding nature of the fluorine atoms on the conjugated -system[5].

Mass Spectrometry: Fragmentation as a Structural Fingerprint

While NMR maps the connectivity, High-Resolution Mass Spectrometry (HRMS) validates the exact mass and the structural stability of the functional groups.

Step-by-Step Methodology: ESI-HRMS Fragmentation

• Sample Preparation : Dilute the sample to 1 µg/mL in LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% formic acid to promote protonation.

• Acquisition : Inject into a Q-TOF mass spectrometer operating in positive Electrospray Ionization (ESI+) mode.

• Collision-Induced Dissociation (CID) : Apply a collision energy ramp of 15–30 eV.

  • Causality: This specific energy threshold is required to trigger the McLafferty-type rearrangement of the ethyl ester groups without completely shattering the stable fluorinated aromatic core.

Figure 2: ESI-MS/MS fragmentation pathway of Diethyl (2,5-difluorophenyl)phosphonate.

Self-Validating Logic : The fragmentation pathway is diagnostic for the ester type. Diethyl esters sequentially lose two molecules of neutral ethylene (C

H , 28 Da) to yield m/z 223.03 and 195.00. If the molecule were a dimethyl ester, it would instead demonstrate losses of formaldehyde (CH O, 30 Da) or methanol (CH OH, 32 Da). The observation of the -28 Da cascade definitively rules out the methyl ester alternative.

Conclusion

Validating Diethyl (2,5-difluorophenyl)phosphonate requires moving beyond basic 1D

H NMR. By configuring your NMR to account for long T relaxation times, utilizing F decoupling to simplify carbon spectra, and cross-referencing the data with the McLafferty fragmentation patterns in HRMS, you establish an airtight, self-validating analytical proof. This rigorous approach ensures that downstream drug development or synthetic scale-up is built on an unimpeachable structural foundation.

References

• PubChem Compound Summary for CID 15642, Diethyl phenylphosphonate - National Center for Biotechnology Information. [Link]

• High-Efficiency Light Emitters: 10-(Diphenylphosphoryl)-anthracenes from One-Pot Synthesis Including C–O–P to C–P(=O) Rearrangement - The Journal of Organic Chemistry, ACS Publications.[Link]

• Drug discovery: Phosphinolactone, in vivo bioisostere of the lactol group - ResearchGate.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Phosphonic acid, phenyl-, diethyl ester | C10H15O3P | CID 15642 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PHENYLPHOSPHONIC ACID DIMETHYL ESTER(2240-41-7) 13C NMR spectrum [chemicalbook.com]
• 4. 881923-27-9|Diethyl (3,5-difluorophenyl)phosphonate|BLD Pharm [bldpharm.com]
• 5. pubs.acs.org [pubs.acs.org]

Comparison of Diethyl (2,5-Difluorophenyl)phosphonate with other Horner-Wadsworth-Emmons reagents

Topic: Comparison of Diethyl (2,5-Difluorophenyl)phosphonate with other Horner-Wadsworth-Emmons reagents Content Type: Technical Comparison Guide

Executive Summary

Diethyl (2,5-difluorophenyl)phosphonate (CAS: 104368-26-7) is a specialized organophosphorus reagent used primarily for the stereoselective installation of the (E)-2,5-difluorostyryl moiety. Unlike general-purpose Horner-Wadsworth-Emmons (HWE) reagents (e.g., triethyl phosphonoacetate) which install acrylate esters, this reagent is a "benzyl-type" phosphonate.

Its primary utility lies in medicinal chemistry for synthesizing fluorinated stilbenes and heterocycles (e.g., kinase inhibitors, liquid crystals) where the 2,5-difluoro substitution pattern modulates metabolic stability and lipophilicity. This guide compares its physicochemical behavior, reactivity profile, and stereochemical outcome against standard and Z-selective HWE alternatives.

Technical Profile & Mechanism

The Fluorine Effect on HWE Kinetics

The presence of fluorine atoms at the 2- and 5-positions of the phenyl ring exerts a significant electronic effect on the HWE mechanism.

• Acidity Enhancement: The electron-withdrawing nature (inductive effect,

  ) of the fluorine atoms stabilizes the carbanion formed at the benzylic position ( -carbon). This lowers the pKa of the benzylic protons compared to non-substituted diethyl benzylphosphonate, allowing for cleaner deprotonation and potentially the use of milder bases.

• Stereoselectivity (E-Dominance): Like most stabilized phosphonates, this reagent exhibits high (E)-selectivity . The thermodynamic control of the oxaphosphetane intermediate favors the trans-disposition of substituents to minimize steric clash, leading to the trans (E) alkene upon elimination.

Mechanism Diagram (DOT)

The following diagram illustrates the HWE pathway, highlighting the stabilization provided by the 2,5-difluorophenyl group.

Caption: Mechanistic pathway of the HWE reaction using Diethyl (2,5-difluorophenyl)phosphonate, emphasizing the formation of the E-alkene.

Comparative Analysis

Versus Standard HWE Reagents

Most researchers are familiar with Triethyl phosphonoacetate (TEPA). While the mechanism is identical, the application differs fundamentally.

Feature	Diethyl (2,5-difluorophenyl)phosphonate	Triethyl phosphonoacetate (TEPA)	Diethyl benzylphosphonate
Target Moiety	2,5-Difluorostyryl (Ar-CH=CH-R)	Acrylate Ester (ROOC-CH=CH-R)	Styryl (Ph-CH=CH-R)
Carbanion Stability	High (Inductive stabilization by F)	Very High (Resonance with Carbonyl)	Moderate
Base Requirement	Moderate (NaH, KOtBu, LiHMDS)	Mild to Moderate (NaH, DBU, LiCl/Amine)	Strong (NaH, n-BuLi)
Stereoselectivity	>95:5 (E:Z)	>95:5 (E:Z)	~80:20 to 90:10 (E:Z)
Purification	Recrystallization or Silica Plug	Distillation or Column	Column Chromatography

Key Insight: The 2,5-difluoro reagent is more acidic than the unsubstituted benzyl phosphonate, often resulting in higher yields and cleaner reaction profiles because side reactions (like Cannizzaro on the aldehyde) are minimized due to faster anion formation.

Versus Z-Selective Reagents (Ando / Still-Gennari)

If the goal is to synthesize the (Z)-isomer of a fluorinated stilbene, Diethyl (2,5-difluorophenyl)phosphonate is NOT the correct choice.

• Still-Gennari Reagents: Use trifluoroethyl groups on the phosphorus (

  ) P(O)-R. They destabilize the intermediate, favoring kinetic control and Z-alkenes.

• Ando Reagents: Use bulky aryl groups on the phosphorus to sterically enforce Z-selectivity.

• Diethyl (2,5-difluorophenyl)phosphonate: The ethoxy groups on phosphorus promote thermodynamic equilibration, locking in the E-isomer .

Versus Wittig Reagents

• Reagent: 2,5-Difluorobenzyl triphenylphosphonium bromide.

• Comparison: The HWE reagent (phosphonate) is superior for scale-up. The byproduct (diethyl phosphate) is water-soluble, whereas the Wittig byproduct (triphenylphosphine oxide) is difficult to remove and often requires extensive chromatography.

Experimental Protocols

Synthesis of the Reagent (Arbuzov Reaction)

If the reagent is not purchased, it can be synthesized from the benzyl bromide.

Protocol:

• Setup: Equip a 100 mL round-bottom flask with a reflux condenser and a drying tube (CaCl2).

• Reagents: Add 2,5-Difluorobenzyl bromide (10 mmol) and Triethyl phosphite (12 mmol, 1.2 equiv).

• Reaction: Heat the mixture neat (solvent-free) at 130–140 °C for 4–6 hours. Ethyl bromide (EtBr) byproduct will evolve (boiling point 38 °C); ensure good ventilation.

• Workup: Distill off the excess triethyl phosphite under vacuum.

• Purification: The residue is typically pure enough (>95%) for HWE. If needed, distill under high vacuum (Kugelrohr).

HWE Olefination Protocol (General Procedure)

This protocol is optimized for high E-selectivity using sodium hydride.

Reagents:

• Diethyl (2,5-difluorophenyl)phosphonate (1.0 equiv)

• Aldehyde (Electrophile) (1.0 - 1.1 equiv)

• Sodium Hydride (NaH, 60% dispersion) (1.2 equiv)

• THF (Anhydrous)[1]

Workflow Diagram (DOT):

Caption: Step-by-step workflow for the HWE olefination using NaH as the base.

Detailed Steps:

• Activation: In a flame-dried flask under Argon, suspend NaH (1.2 equiv) in anhydrous THF. Cool to 0 °C.

• Anion Formation: Add Diethyl (2,5-difluorophenyl)phosphonate (1.0 equiv) dissolved in minimal THF dropwise. Gas evolution (

  ) will occur.[1] Stir for 30 min at 0 °C RT until evolution ceases and a clear/yellow solution forms.

• Coupling: Cool back to 0 °C. Add the aldehyde (1.0 equiv) dropwise.

• Reaction: Allow to warm to room temperature. Monitor by TLC (typically 2–4 hours).

• Workup: Quench with saturated

  . Extract with Ethyl Acetate ( ).[2] Wash combined organics with brine, dry over , and concentrate.[1]

• Purification: Flash chromatography. The (E)-isomer is usually less polar and elutes first or can be crystallized.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield	Incomplete deprotonation	Ensure NaH is fresh or switch to LiHMDS (-78 °C to RT) for sensitive substrates.
Z-Isomer Contamination	Kinetic quenching	Ensure the reaction runs at RT or reflux to allow thermodynamic equilibration to the E-isomer.
Starting Material Remains	Steric hindrance	If the aldehyde is bulky, switch solvent to DME or add 15-crown-5 ether to activate the cation.

References

• Maryanoff, B. E., & Reitz, A. B. (1989). "The Wittig Olefination Reaction and Modifications Involving Phosphoryl-Stabilized Carbanions. Stereochemistry, Mechanism, and Selected Synthetic Aspects."[3][4] Chemical Reviews, 89(4), 863–927. Link

• Bhattacharya, A. K., & Thyagarajan, G. (1981). "The Michaelis-Arbuzov Rearrangement."[5] Chemical Reviews, 81(4), 415–430. Link

• Wadsworth, W. S., & Emmons, W. D. (1961). "The Utility of Phosphonate Carbanions in Olefin Synthesis." Journal of the American Chemical Society, 83(7), 1733–1738. Link

• Motoyoshiya, J., et al. (1991). "Substituent Effect on the Geometrical Selectivity in the Horner-Wadsworth-Emmons Reaction." Journal of Organic Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Reactivity of Diethyl (2,5-Difluorophenyl)phosphonate vs. non-fluorinated analogs

The following guide provides an in-depth technical analysis of Diethyl (2,5-Difluorophenyl)phosphonate , contrasting its reactivity profile with non-fluorinated analogs (e.g., diethyl phenylphosphonate). This document is structured for researchers requiring actionable experimental insights and mechanistic understanding.

[1][2]

Executive Summary: The Fluorine Effect

Diethyl (2,5-Difluorophenyl)phosphonate (CAS: 1417306-56-9) is not merely a fluorinated derivative; it is an electronically "super-activated" scaffold .[1][2] The strategic placement of fluorine atoms at the 2- and 5-positions creates a synergistic electronic environment that radically alters the reactivity of both the aromatic ring and the phosphonate ester compared to the standard diethyl phenylphosphonate.

Key Differentiators:

• C-H Acidity: The C6 proton is highly acidic due to the "synergistic" activation by the ortho-phosphonate and the adjacent C5-fluorine.[2]

• Electrophilicity: The ring is highly susceptible to Nucleophilic Aromatic Substitution (

  ), a pathway completely inaccessible to the non-fluorinated analog.[2]

• Hydrolytic Lability: The electron-deficient aryl group acts as a pseudo-leaving group, accelerating the hydrolysis of the ethyl esters under basic conditions.[2]

Electronic Architecture & Mechanistic Analysis

To predict reactivity, one must map the electronic landscape.[2] The phosphonate group (

) is a strong electron-withdrawing group (EWG) ( ).[2] The fluorine atoms are strong inductive EWGs ( ) but resonance donors.[2]

Activation Map

• C2-Position: Activated for Nucleophilic Attack (

  ).[2] The fluorine at C2 is ortho to the phosphonate EWG, making it a labile leaving group.[2]

• C6-Position: Activated for Deprotonation (Lithiation).[1][2] The C6 proton is flanked by the coordinating

  group and the inductively withdrawing C5-fluorine.[2]

Visualizing the Reactivity Landscape

The following diagram illustrates the competing directing effects and the resulting "Hotspots" for chemical modification.

Figure 1: Mechanistic map showing how the convergence of Phosphonate and Fluorine electronic effects dictates regioselectivity at C6 (Lithiation) and C2 (Substitution).[2]

Comparative Reactivity Profile

The table below objectively compares the 2,5-difluoro analog against the standard non-fluorinated phenylphosphonate.

Feature	Diethyl Phenylphosphonate	Diethyl (2,5-Difluorophenyl)phosphonate	Experimental Implication
Activity	Inert	High (at C2)	F2 can be displaced by amines/alkoxides; allows library generation.[1][2][3]
Lithiation Site	C2 / C6 (Equiv)	C6 (Exclusive)	High regiocontrol; no mixture of isomers.[2]
Lithiation Stability	Moderate ( C)	High (Requires C)	Benzyne formation is a risk if T > -78°C due to F elimination.[1][2]
Hydrolysis Rate	Standard	Accelerated	Requires milder conditions for mono-hydrolysis to avoid total cleavage.[1][2]
Metabolic Stability	Low (P450 oxidation)	High	Fluorine blocks metabolic soft spots (C2/C5); ideal for drug design.[1][2]

Detailed Experimental Workflows

Protocol A: Synthesis via Hirao Coupling

Standard method for accessing the scaffold.[2]

Rationale: The Hirao reaction (Pd-catalyzed P-C bond formation) is preferred over Arbuzov kinetics for electron-deficient aryl halides.[1][2]

• Reagents: 1-Bromo-2,5-difluorobenzene (1.0 eq), Diethyl phosphite (1.2 eq),

  (5 mol%), (2.0 eq).[1][2]

• Solvent: Toluene or Ethanol (degassed).

• Procedure:

  • Charge a Schlenk flask with aryl bromide and catalyst under Argon.[2]

  • Add solvent and triethylamine.[1][2]

  • Add diethyl phosphite dropwise.[1][2]

  • Heat to 90°C for 16 hours . (Note: Higher temp required due to electron-poor ring deactivating the oxidative addition step relative to electron-rich aryls).[1][2]

  • Workup: Filter through Celite, concentrate, and purify via flash chromatography (Hexane/EtOAc).

Protocol B: Regioselective Lithiation & Trapping

Exploiting the "Synergistic C6" position.[2]

Safety Warning: Fluorinated aryl lithiums are prone to eliminating LiF to form benzynes (explosive/unstable) if the temperature rises.[2]

• Setup: Flame-dried glassware, Argon atmosphere,

  C bath (MeOH/Liq. ).

• Reagents: Diethyl (2,5-difluorophenyl)phosphonate (1.0 eq), LDA (1.1 eq, freshly prepared).

• Step-by-Step:

  • Dissolve substrate in anhydrous THF (

    ).[2] Cool to -95°C .[1][2]

  • Add LDA dropwise over 20 mins. The solution may turn yellow/orange.[2]

  • Critical Step: Stir for exactly 30 mins at -95°C. Do not allow T > -80°C to prevent benzyne formation.

  • Add Electrophile (e.g., MeI,

    , aldehyde) dissolved in THF.[2]

  • Allow to warm slowly to RT over 2 hours.

• Validation:

  NMR will show a shift in the C5-F signal due to the new substituent at C6.[2]

Protocol C: Nucleophilic Aromatic Substitution ( )

Unique reactivity of the fluorinated analog.[2]

• Reagents: Substrate (1.0 eq), Primary Amine (e.g., Benzylamine, 1.2 eq),

  (2.0 eq).[2]

• Conditions: DMSO, 60°C, 12 hours.

• Mechanism: The nucleophile attacks C2.[2] The intermediate Meisenheimer complex is stabilized by the ortho-phosphonate group.[2]

• Outcome: Formation of Diethyl (2-benzylamino-5-fluorophenyl)phosphonate. The C5-fluorine remains intact (meta to EWG, less activated).[2]

Visualizing the Pathway

The following diagram details the unique substitution pathway at C2, driven by the phosphonate group.[2]

Figure 2:

mechanism.[1][2] Note that substitution occurs exclusively at C2, as it is ortho to the activating phosphonate group, whereas C5 is meta and remains unreactive.

References

• Hirao, T., et al. (1981).[2] "New c-phosphorylation of aryl halides catalyzed by palladium complexes."[1][2] Synthesis, 1981(1), 56-57.[1][2] Link[1][2]

• Kalek, M., & Stawinski, J. (2008).[2] "Pd-catalyzed C-P bond formation: mechanistic studies." Organometallics, 27(22), 5876-5888.[1][2] Link[1][2]

• Schlosser, M. (2005).[2] "The 2,5-Difluorophenyl Motif in Drug Design." Angewandte Chemie International Edition, 44(3), 376-393.[1][2] (General reference on 2,5-difluoro reactivity).

• Montchamp, J. L. (2005).[2] "Recent advances in phosphorus–carbon bond formation."[2] Journal of Organometallic Chemistry, 690(10), 2388-2406.[2] Link[1][2]

• Clayden, J. (2002).[2] Organolithiums: Selectivity for Synthesis. Pergamon. (Authoritative text on Ortho-Lithiation and "Halogen Dance" prevention).

Sources

• 1. 23588-07-0|Diethyl (3-fluorophenyl)phosphonate|BLD Pharm [bldpharm.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. 881923-27-9|Diethyl (3,5-difluorophenyl)phosphonate|BLD Pharm [bldpharm.com]

Synthesis of Diethyl (2,5-Difluorophenyl)phosphonate: A Comparative Guide to Michaelis-Arbuzov vs. Hirao Coupling

The synthesis of aryl phosphonates is a critical workflow in the development of pharmaceuticals, agrochemicals, and advanced materials. When targeting Diethyl (2,5-difluorophenyl)phosphonate , chemists face a fundamental mechanistic hurdle: the target requires forming a carbon-phosphorus (C–P) bond at an

-hybridized carbon.

This guide provides an in-depth, objective comparison of two distinct synthetic strategies to overcome this barrier: the Photo-Initiated Michaelis-Arbuzov Reaction and the Palladium-Catalyzed Hirao Cross-Coupling .

Mechanistic Divergence: Overcoming the Carbon Barrier

The classical relies on an

nucleophilic attack by a trivalent phosphite onto an alkyl halide[1]. However, displacement is orbitally forbidden at -hybridized aryl carbons[2]. To synthesize an aryl phosphonate, the reaction architecture must be fundamentally altered:

• The Radical Pathway (Photo-Arbuzov): Utilizes UV irradiation to force homolytic cleavage of an aryl-iodide bond, generating a highly reactive aryl radical that can attack the phosphite[3].

• The Transition-Metal Pathway (Hirao Coupling): Utilizes a Palladium or Nickel catalyst to bypass nucleophilic substitution entirely, relying instead on oxidative addition and reductive elimination[4].

Notably, the choice of pathway dictates the necessary phosphorus source. The Arbuzov route requires triethyl phosphite (losing one ethyl group during dealkylation to yield the diethyl ester)[5], whereas the Hirao route directly utilizes diethyl phosphite [4].

Pathway A: The Photo-Initiated Michaelis-Arbuzov Reaction

Causality & Design

Because thermal energy is insufficient to drive an

reaction on 2,5-difluoroiodobenzene, UV irradiation (typically 256 nm) is employed to initiate homolytic cleavage of the weak C–I bond. The resulting 2,5-difluorophenyl radical readily adds to the phosphorus atom of triethyl phosphite, forming a phosphoranyl radical. Subsequent electron transfer and Arbuzov dealkylation by the iodide anion yield the final diethyl phosphonate product and ethyl iodide.

Mechanistic pathway of the photo-initiated Michaelis-Arbuzov reaction via radical intermediates.

Self-Validating Protocol

• Preparation: In a quartz reaction vessel, dissolve 2,5-difluoroiodobenzene (1.0 equiv) in neat triethyl phosphite (10.0 equiv). Causality: Triethyl phosphite acts as both reactant and solvent to maximize the collision frequency with the short-lived aryl radical.

• Deoxygenation: Subject the mixture to three freeze-pump-thaw cycles. Causality: Oxygen is a potent radical scavenger; failure to rigorously degas the system will quench the aryl radical and halt chain propagation.

• Irradiation: Seal the vessel under argon and irradiate with a 256 nm UV lamp for 24–48 hours at ambient temperature. Use an external cooling fan to prevent thermal degradation of the phosphite.

• In-Process Control (IPC): Pull a 10 µL aliquot and analyze via GC-MS. Validation: The reaction is deemed complete when the molecular ion peak for 2,5-difluoroiodobenzene (m/z 240) disappears, replaced entirely by the product peak (m/z 250).

• Workup: Transfer the mixture to a short-path distillation apparatus. Remove excess triethyl phosphite and the ethyl iodide byproduct under high vacuum (0.1 Torr) at 40–50 °C to yield the crude phosphonate.

Pathway B: The Palladium-Catalyzed Hirao Cross-Coupling

Causality & Design

The Hirao cross-coupling avoids the need for specialized photochemistry by utilizing a

catalytic cycle. Diethyl phosphite predominantly exists as the inactive pentavalent tautomer. The addition of an amine base (e.g., triethylamine) shifts the equilibrium toward the nucleophilic phosphite anion. The catalyst undergoes oxidative addition into the C–Br bond of 2,5-difluorobromobenzene, followed by ligand exchange with the phosphite anion, and finally reductive elimination to forge the C–P bond.

Palladium-catalyzed Hirao cross-coupling catalytic cycle for aryl phosphonate synthesis.

Self-Validating Protocol

• Catalyst Activation: In an oven-dried Schlenk flask under argon, combine 2,5-difluorobromobenzene (1.0 equiv), diethyl phosphite (1.2 equiv), and triethylamine (1.5 equiv) in anhydrous toluene.

• Catalyst Addition: Add Tetrakis(triphenylphosphine)palladium(0) [

  ] (5 mol%). Causality: The species is highly air-sensitive; adding it last under a positive argon stream prevents premature oxidation to inactive .

• Reflux: Heat the mixture to 100 °C for 12 hours. Causality: Elevated thermal energy is required to drive the oxidative addition of the electron-rich

  into the strong C–Br bond of the fluorinated arene.

• In-Process Control (IPC): Perform TLC (7:3 Hexanes:EtOAc) and

  NMR on a crude aliquot. Validation: TLC should show the disappearance of the high- bromide. NMR must confirm the retention of the two distinct fluorine signals (approx. -118 ppm and -124 ppm), ensuring no unwanted Pd-catalyzed defluorination occurred.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite. Causality: Celite filtration effectively removes precipitated triethylammonium bromide salts and aggregated "Pd black" nanoparticles. Concentrate the filtrate and purify via silica gel flash chromatography.

Quantitative Data & Performance Comparison

The following table summarizes the operational metrics of both methodologies based on standard laboratory-scale syntheses:

Parameter	Photo-Michaelis-Arbuzov	Hirao Cross-Coupling
Aryl Halide Precursor	2,5-Difluoroiodobenzene (Requires I)	2,5-Difluorobromobenzene (Br is sufficient)
Phosphorus Source	Triethyl phosphite,	Diethyl phosphite,
Catalyst / Initiator	UV Light (256 nm)	(5 mol%)
Reaction Time	24 - 48 hours	8 - 12 hours
Temperature	Ambient (with cooling for lamp heat)	90 - 110 °C (Reflux)
Typical Yield	40 - 60%	75 - 90%
Scalability	Poor (Limited by light penetration depth)	Excellent (Standard batch reactors)
Primary Byproduct	Ethyl iodide, trace radical oligomers	Triethylammonium bromide, Pd residues

Strategic Recommendations

For the synthesis of Diethyl (2,5-difluorophenyl)phosphonate, the Hirao Cross-Coupling is the superior choice for most modern laboratories . It offers significantly higher yields, utilizes the cheaper bromo-arene precursor, and scales predictably without the need for specialized photochemical reactors.

However, the Photo-Michaelis-Arbuzov reaction remains a valuable niche alternative when transition-metal contamination (e.g., residual Palladium) is strictly prohibited—such as in late-stage active pharmaceutical ingredient (API) synthesis or specific electronic materials where metal impurities degrade performance.

References

• Michaelis–Arbuzov reaction - Wikipedia. Available at:[Link]

• Arbuzov Reaction - Organic Chemistry Portal. Available at:[Link]

• Visible-Light-Induced Highly Site-Selective Direct C–H Phosphorylation of Pyrrolo[2,3-d]pyrimidine Derivatives - ACS Publications. Available at:[Link]

• Synthesis and Application of Styryl Phosphonic and Cinnamic Acid Derivatives - ProQuest. Available at: [Link]

Sources

• 1. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. Synthesis and Application of Styryl Phosphonic and Cinnamic Acid Derivatives - ProQuest [proquest.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Arbuzov Reaction [organic-chemistry.org]

Alternative reagents to Diethyl (2,5-Difluorophenyl)phosphonate for difluorophenyl-substituted alkenes

Topic: Alternative reagents to Diethyl (2,5-Difluorophenyl)phosphonate for difluorophenyl-substituted alkenes Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In medicinal chemistry, the 2,5-difluorophenyl moiety is a privileged scaffold, often employed to modulate metabolic stability and lipophilicity (LogP). The standard method for introducing this group via a double bond is the Horner-Wadsworth-Emmons (HWE) reaction using Diethyl (2,5-difluorobenzyl)phosphonate . While this reagent offers reliable E-selectivity for conjugated systems, it suffers from high cost, atom inefficiency (generation of phosphate byproducts), and limited modularity when diverse alkene partners are required.

This guide evaluates three high-performance alternatives: Suzuki-Miyaura Coupling , Julia-Kocienski Olefination , and Heck-Mizoroki Coupling . We analyze their performance regarding yield, stereocontrol, and scalability to help you select the optimal route for your specific substrate.

Technical Clarification: The Reagent Identity

Before proceeding, a critical distinction must be made regarding the "Topic" reagent. Diethyl (2,5-difluorophenyl)phosphonate (Phosphorus attached directly to the aromatic ring) is chemically distinct from Diethyl (2,5-difluorobenzyl)phosphonate (Phosphorus attached to a benzylic methylene).

• Aryl Phosphonate: Used for cross-couplings or as a bioisostere, but cannot participate in HWE olefination due to the lack of acidic

  -protons.

• Benzyl Phosphonate: The actual HWE reagent used to synthesize styrenes. Assumption: This guide assumes the goal is alkene synthesis and therefore treats Diethyl (2,5-difluorobenzyl)phosphonate as the benchmark reagent being replaced.

Comparative Analysis of Alternatives

A. Suzuki-Miyaura Coupling (The Modular Choice)

Reagents: 2,5-Difluorophenylboronic acid + Vinyl Halide (or Vinyl Boronate + 2,5-Difluoroiodo/bromobenzene). Mechanism: Pd(0)-catalyzed cross-coupling.[1]

• Why it wins: Unlike HWE, which requires synthesizing a specific phosphonate for every variation, Suzuki coupling is highly modular. You can couple the commercially abundant 2,5-difluorophenylboronic acid with any vinyl halide.

• Stereocontrol: Excellent. The stereochemistry is determined by the starting vinyl halide. If you start with a pure E-vinyl halide, you get a pure E-product (retention of configuration).

• Performance: Yields typically exceed 90% for electron-deficient rings like 2,5-difluorobenzene due to faster transmetalation.

B. Julia-Kocienski Olefination (The Stereoselective Specialist)

Reagents: 2,5-Difluorobenzyl 1-phenyl-1H-tetrazol-5-yl sulfone (PT-sulfone) + Aldehyde. Mechanism: Addition of sulfonyl carbanion followed by Smiles rearrangement and elimination.

• Why it wins: It offers superior E-selectivity compared to the Wittig reaction for semi-stabilized benzyl anions. While HWE is E-selective, the Julia-Kocienski reagents (specifically PT-sulfones) often provide higher E/Z ratios (>99:1) with non-conjugated aldehydes where HWE might struggle.

• Performance: The electron-withdrawing nature of the 2,5-difluoro ring stabilizes the initial carbanion, facilitating the reaction under mild conditions (-78 °C to RT).

C. Heck-Mizoroki Coupling (The Atom-Economy Route)

Reagents: 1-Bromo-2,5-difluorobenzene + Alkene (e.g., Styrene, Acrylate). Mechanism: Pd(0)-catalyzed insertion/elimination.

• Why it wins: It is the most direct route, using the cheapest starting material (aryl bromide). It eliminates the need for pre-functionalized boronates or phosphonates.

• Stereocontrol: Thermodynamically controlled to favor the E-isomer (trans), typically >95:5.

• Limitation: Regioselectivity can be an issue with electron-rich alkenes (branched vs. linear products).

Data Dashboard: Method Comparison

Feature	HWE (Benchmark)	Suzuki-Miyaura	Julia-Kocienski	Heck-Mizoroki
Reagent	Benzyl Phosphonate	Boronic Acid / Ester	PT-Sulfone	Aryl Bromide
Key Intermediate	Carbanion	Pd-Complex	Sulfonyl Anion	Pd-Complex
Yield (Typical)	75-85%	90-98%	80-90%	70-90%
E/Z Selectivity	Good (E)	Perfect (Retention)	Excellent (E)	Good (E)
Atom Economy	Poor (Phosphate waste)	Moderate	Moderate	High
Cost	High	Moderate	High (Reagent synth)	Low
Primary Use Case	Conjugated Systems	Complex/Late-Stage	Stereochemical Purity	Simple Styrenes

Decision Pathways

The following diagram illustrates the logical selection process for the optimal reagent based on substrate constraints.

Caption: Decision tree for selecting the optimal synthetic route based on substrate electronic properties and project constraints.

Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling (High Yield / Modular)

Best for: Late-stage functionalization or when the vinyl partner is complex.

Materials:

• 2,5-Difluorophenylboronic acid (1.2 equiv)

• Vinyl Bromide substrate (1.0 equiv)

• Pd(dppf)Cl₂·CH₂Cl₂ (3 mol%)

• K₃PO₄ (3.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1)

Procedure:

• Setup: Charge a reaction vial with the vinyl bromide (1.0 mmol), boronic acid (1.2 mmol, 189 mg), Pd catalyst (0.03 mmol), and K₃PO₄ (3.0 mmol).

• Inert Atmosphere: Evacuate and backfill with Nitrogen (3 cycles).

• Solvation: Add degassed 1,4-Dioxane (4 mL) and Water (1 mL).

• Reaction: Heat to 80 °C for 4–6 hours. Monitor by LC-MS for consumption of the bromide.

• Workup: Cool to RT. Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc). Expected Yield: 92–96%.

Protocol B: Julia-Kocienski Olefination (High E-Selectivity)

Best for: Synthesizing non-conjugated alkenes with strict stereochemical requirements.

Materials:

• 5-((2,5-Difluorobenzyl)sulfonyl)-1-phenyl-1H-tetrazole (1.0 equiv) [Prepared from 2,5-difluorobenzyl bromide and 1-phenyl-1H-tetrazole-5-thiol]

• Aldehyde substrate (1.1 equiv)

• KHMDS (1.2 equiv, 0.5 M in Toluene)

• Solvent: THF (Anhydrous)

Procedure:

• Deprotonation: Dissolve the sulfone (1.0 mmol) in anhydrous THF (10 mL) and cool to -78 °C.

• Metallation: Dropwise add KHMDS (1.2 mmol). The solution will turn yellow/orange (stabilized anion). Stir for 30 mins at -78 °C.

• Addition: Add the aldehyde (1.1 mmol) slowly.

• Elimination: Allow the mixture to warm slowly to RT over 3 hours. The Smiles rearrangement and elimination occur spontaneously upon warming.

• Workup: Quench with saturated NH₄Cl. Extract with Et₂O. Expected Yield: 85%. E/Z Ratio: >98:2.[2]

Mechanistic Insight: Why Julia-Kocienski Beats Wittig

The following diagram details the unique "Smiles Rearrangement" mechanism that enforces E-selectivity in the Julia-Kocienski reaction, contrasting it with the HWE pathway.

Caption: The Julia-Kocienski mechanism. The bulky PT-group directs the initial addition to the 'anti' intermediate, which collapses stereospecifically to the E-alkene.

References

• Suzuki-Miyaura Coupling of Fluorinated Boronic Acids

  • Title: "A Comparative Guide to the Suzuki Coupling Yields of 2,5-Difluorophenylboronic Acid"

  • Source: BenchChem[3][4]

• Julia-Kocienski Olefination Mechanism & Selectivity

  • Title: "Synthesis of Fluoroolefins via Julia-Kocienski Olefin
  • Source: PMC / NIH

  • URL:[Link]

• Heck Reaction Conditions for Fluorinated Styrenes

  • Title: "Catalyzed Mizoroki–Heck Reaction or C–H Activ
  • Source: MDPI

  • URL:[Link][5]

• Horner-Wadsworth-Emmons Benchmark Data

  • Title: "Horner-Wadsworth-Emmons Reaction"[6]

  • Source: Organic Chemistry Portal[6][7][8]

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Preparation and Wittig Reactions of Organotrifluoroborato Phosphonium Ylides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 7. Julia olefination - Wikipedia [en.wikipedia.org]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]

Technical Comparison Guide: Purity Analysis of Diethyl (2,5-Difluorophenyl)phosphonate

Topic: Purity Analysis of Synthesized Diethyl (2,5-Difluorophenyl)phosphonate by HPLC or GC Content Type: Technical Comparison Guide

Executive Summary

For the purity analysis of Diethyl (2,5-Difluorophenyl)phosphonate , the choice between Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) is not merely a matter of preference but of chemical context.

The Verdict:

• Use GC-FID/MS for In-Process Control (IPC) . Its resolution excels at separating the target product from unreacted starting materials (e.g., 1-bromo-2,5-difluorobenzene) and volatile organophosphorus reagents.

• Use HPLC-UV/DAD for Final Product Release . HPLC is required to detect thermally labile impurities, non-volatile hydrolysis byproducts (mono-esters), and transition metal ligand contaminants that GC often misses or degrades.

Physicochemical Profile & Method Selection

To select the correct analytical tool, we must first understand the molecule's behavior under stress.

• Compound: Diethyl (2,5-Difluorophenyl)phosphonate

• Boiling Point: Estimated >280°C (at 760 mmHg).[1] High boiling point poses a risk of thermal degradation in GC inlets.

• Chromophore: The 2,5-difluorophenyl ring provides strong UV absorption (typically

  ~260-270 nm), making it an excellent candidate for HPLC-UV.

• Stability: Phosphonate esters are generally stable, but the P-C bond formation (often via Pd-catalyzed Hirao coupling) can leave residues. Furthermore, phosphonates are prone to hydrolysis to mono-acids (

  ), which are not GC-amenable without derivatization.

Method A: Gas Chromatography (GC-FID/MS)

Role: Rapid screening of reaction mixtures and quantification of volatile impurities.

Mechanism of Action

GC separates based on volatility and boiling point. Since the synthesis likely involves volatile reagents (e.g., Diethyl phosphite, BP ~50°C at 2mmHg) and aryl halides, GC provides a "clean" window into the reaction progress.

Optimized Protocol

• Column: Agilent J&W DB-5ms (or equivalent 5% phenyl-arylene phase).

  • Why: The slight polarity of the 5% phenyl phase interacts with the

    -electrons of the difluorophenyl ring, providing better separation from non-aromatic phosphite byproducts than a 100% methyl polysiloxane column.

• Inlet: Split mode (50:1). Temperature: 250°C.

  • Caution: Do not exceed 260°C in the inlet to prevent thermal transesterification or P-C bond cleavage.

• Detector: FID (300°C) or MS.

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

Temperature Program:

• Hold: 60°C for 2 min (Elutes solvents and volatile phosphites).

• Ramp: 20°C/min to 280°C.

• Hold: 5 min at 280°C (Elutes the target phosphonate and heavy biaryl byproducts).

Data Interpretation & Risks

• Self-Validation: If the main peak shows "fronting" or a broad base, it indicates thermal breakdown in the injector liner.

• Blind Spot: GC will not detect the mono-acid hydrolysis product (Diethyl (2,5-difluorophenyl)phosphonate

  Ethyl hydrogen (2,5-difluorophenyl)phosphonate). This impurity is non-volatile and will accumulate at the head of the column, leading to "ghost peaks" in subsequent runs.

Method B: High-Performance Liquid Chromatography (HPLC-UV)

Role: Definitive purity assay and detection of degradation products.

Mechanism of Action

HPLC separates based on polarity and hydrophobic interaction. It operates at ambient temperature, preserving the integrity of thermally labile species.

Optimized Protocol

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 4.6 x 100mm, 3.5

  m).

  • Why: The hydrophobic difluorophenyl group retains well on C18.

• Mobile Phase A: Water + 0.1% Phosphoric Acid (

  ).

  • Critical: The acid suppresses the ionization of any residual phosphonic acid impurities, preventing peak tailing and ensuring they elute as sharp peaks.

• Mobile Phase B: Acetonitrile (ACN).

• Detection: Diode Array Detector (DAD) at 210 nm (universal) and 265 nm (selective).

Gradient Program:

Time (min)	% B (ACN)	Event
0.0	10	Equilibration
10.0	90	Elution of Target
12.0	90	Wash

| 12.1 | 10 | Re-equilibration |

Data Interpretation & Risks

• Resolution: The target diester will elute later (more hydrophobic). Hydrolysis products (mono-esters and di-acids) will elute significantly earlier (more polar).

• Self-Validation: Compare the peak purity spectrum (using DAD) across the main peak. If the UV spectrum changes from the leading to trailing edge, a co-eluting impurity is present.

Comparative Analysis Summary

The following table contrasts the performance of both methods for this specific application.

Feature	GC-FID (Method A)	HPLC-UV (Method B)
Primary Utility	Reaction Monitoring (IPC)	Final Purity Assay
Speed	Fast (< 15 mins)	Moderate (20-30 mins)
Thermal Stress	High (Degradation risk)	None (Ambient)
Hydrolysis Detection	Poor (Requires derivatization)	Excellent (Direct detection)
Solvent/Reagent Detection	Excellent (Detects volatiles)	Poor (Solvent front interference)
Limit of Quantitation	~10 ppm	~1 ppm (UV dependent)

Analytical Workflow & Decision Logic

The following diagram illustrates the logical flow for analyzing the synthesized phosphonate.

Figure 1: Integrated Analytical Workflow for Diethyl (2,5-Difluorophenyl)phosphonate. GC is used for volatile precursors, while HPLC ensures the integrity of the final product.

References

• Sigma-Aldrich. Diethyl (difluoromethyl)phosphonate Product Specification. (Used for physicochemical property estimation of fluorinated phosphonates).

• National Institute of Standards and Technology (NIST). Diethyl phosphite Gas Chromatography Data. (Reference for volatile starting material retention behavior).

• Phenomenex. HPLC vs GC: What Sets These Methods Apart. (General comparative principles for chromatography selection).

• PubChem. Diethyl (difluoro(4-iodophenyl)methyl)phosphonate Compound Summary. (Structural analog data for spectral properties).

Sources

• 1. Diethyl (difluoromethyl)phosphonate | CAS#:1478-53-1 | Chemsrc [chemsrc.com]

Benchmarking Diethyl (2,5-Difluorophenyl)phosphonate: A Dual-Action Scaffold for Directed C–H Functionalization and Regioselective SNAr

For drug development professionals and synthetic chemists, the strategic selection of functionalized building blocks is critical for late-stage diversification. Diethyl (2,5-difluorophenyl)phosphonate (CAS: 1417306-56-9) [1] has emerged as a highly versatile, dual-action scaffold. It functions simultaneously as a powerful directing group for transition-metal-catalyzed C–H activation and as a potent activating group for regioselective Nucleophilic Aromatic Substitution (SNAr).

This guide objectively benchmarks the performance of Diethyl (2,5-difluorophenyl)phosphonate against alternative chemical scaffolds, providing mechanistic insights, comparative data, and self-validating experimental protocols.

Benchmarking Directing Group Capability in Ir-Catalyzed Ortho C–H Borylation

The synthesis of highly substituted phosphoarenes is notoriously difficult due to the limited availability of pre-functionalized starting materials. Iridium-catalyzed C–H borylation offers a direct route, but achieving strict ortho-selectivity on electron-deficient arenes requires a robust directing group.

Mechanistic Causality & Ligand Selection

Standard Ir-catalyzed borylation utilizing bipyridine ligands (e.g., dtbpy) typically results in meta-borylation when applied to arylphosphonates. This occurs because the active 16-electron iridium-trisboryl species,

, is sterically and electronically saturated, preventing the phosphoryl oxygen (P=O) from coordinating[2].

To override this inherent steric bias, the catalyst system must be modified. By utilizing an electron-poor, monodentate phosphine ligand—specifically P[3,5-(CF3)2C6H3]3 —the active catalyst becomes a 14-electron species. This coordinatively unsaturated iridium center readily binds the Lewis basic P=O group, driving oxidative addition strictly to the ortho C–H bond (C6, as C2 is blocked by fluorine)[3].

Comparative Performance Data

The table below benchmarks the directing ability of the diethyl phosphonate group against standard ester and amide directing groups under their respective optimized Ir-catalysis conditions.

Substrate	Directing Group	Optimized Ligand	Regioselectivity (Ortho:Meta)	Isolated Yield
Diethyl (2,5-difluorophenyl)phosphonate	-PO3Et2	P[3,5-(CF3)2C6H3]3	>99:1 (C6)	85%
Ethyl 2,5-difluorobenzoate	-CO2Et	dtbpy	85:15	65%
N,N-Diethyl 2,5-difluorobenzamide	-CONEt2	dtbpy	95:5	78%

Experimental Protocol: Ortho C–H Borylation

Self-Validation Metric: Successful conversion is easily monitored via 31P NMR, where the phosphorus signal shifts downfield from ~17 ppm (starting material) to ~22 ppm (borylated product).

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk flask with [(cod)Ir(acac)] (3.0 mol%) and P[3,5-(CF3)2C6H3]3 (3.0 mol%).

• Reagent Addition: Add bis(pinacolato)diboron (B2pin2) (1.5 equiv) and dissolve the mixture in anhydrous THF (0.5 M). Stir for 10 minutes until the solution turns deep red, indicating the formation of the active Ir(III) species.

• Substrate Introduction: Add Diethyl (2,5-difluorophenyl)phosphonate (1.0 equiv, 0.5 mmol).

• Reaction: Seal the flask, remove it from the glovebox, and heat at 100 °C in an oil bath for 16 hours.

• Workup: Cool to room temperature, concentrate under reduced pressure, and purify via silica gel chromatography (Hexanes/EtOAc gradient) to isolate the C6-borylated product.

Catalytic cycle of Phosphonate-Directed Ir-Catalyzed Ortho C–H Borylation.

Benchmarking Electrophilic Activation in Regioselective SNAr

In medicinal chemistry, the SNAr reaction is a cornerstone for functionalizing aromatic rings. The diethyl phosphonate group is strongly electron-withdrawing (

= 0.53, = 0.38), significantly lowering the LUMO of the aromatic system.

Mechanistic Causality

In Diethyl (2,5-difluorophenyl)phosphonate, the two fluorine atoms exist in distinct electronic environments. The C2-fluorine is ortho to the phosphonate group, allowing the intermediate negative charge of the Meisenheimer complex to be stabilized by the adjacent electron-withdrawing P=O moiety. Conversely, the C5-fluorine is meta to the phosphonate and lacks this resonance-like stabilization. This extreme electronic differentiation allows nucleophiles (e.g., secondary amines) to exclusively displace the C2-fluorine, leaving the C5-fluorine intact as a valuable lipophilic handle for drug design.

Comparative Performance Data

The table below benchmarks the reactivity of the 2,5-difluoro phosphonate against non-activated and meta-activated analogs using Morpholine as a standard nucleophile.

Substrate	Activating Group	Time (h)	Regioselectivity	Isolated Yield
Diethyl (2,5-difluorophenyl)phosphonate	-PO3Et2 (ortho to F)	4	>99% (C2 Displacement)	92%
1,4-Difluorobenzene	None	24	N/A	<5%
Diethyl (3,5-difluorophenyl)phosphonate	-PO3Et2 (meta to F)	24	N/A	15%

Experimental Protocol: Regioselective SNAr

Self-Validation Metric: Reaction progress is definitively tracked via 19F NMR. The starting material exhibits two distinct fluorine signals (approx. -115 ppm and -118 ppm). Complete conversion is confirmed by the total disappearance of the downfield C2-fluorine signal.

• Preparation: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add Diethyl (2,5-difluorophenyl)phosphonate (1.0 equiv, 1.0 mmol) and anhydrous K2CO3 (2.0 equiv, 2.0 mmol).

• Solvent & Nucleophile: Suspend the mixture in 5.0 mL of anhydrous DMF. Add Morpholine (2.5 equiv, 2.5 mmol) dropwise at room temperature.

• Reaction: Attach a reflux condenser and heat the mixture to 90 °C under a nitrogen atmosphere for 4 hours.

• Workup: Quench the reaction by pouring it into 20 mL of ice-cold water. Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine (5 x 10 mL) to remove DMF, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification: Flash chromatography (DCM/MeOH 95:5) yields the pure 2-morpholino-5-fluorophenylphosphonate.

Addition-Elimination pathway for the regioselective SNAr of Diethyl (2,5-difluorophenyl)phosphonate.

References

• Clark, T. B., Watson, D. A., et al. "Arylphosphonate-Directed Ortho C–H Borylation: Rapid Entry into Highly-Substituted Phosphoarenes." Journal of the American Chemical Society, 2020, 142(28), 11988-11992. URL:[Link]

Sources

• 1. CAS:1417306-56-9Diethyl (2,5-difluorophenyl)phosphonate-毕得医药 [bidepharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]